Technical Documentation Center

Benzamide, N-(5-methyl-3-isoxazolyl)- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Benzamide, N-(5-methyl-3-isoxazolyl)-
  • CAS: 13053-85-5

Core Science & Biosynthesis

Foundational

3-benzoylamino-5-methylisoxazole molecular weight and formula

Physicochemical Profiling, Synthetic Utility, and Structural Analysis[1] Part 1: Executive Summary & Core Identity 3-benzoylamino-5-methylisoxazole (IUPAC: N-(5-methylisoxazol-3-yl)benzamide) is a functionalized heterocy...

Author: BenchChem Technical Support Team. Date: February 2026

Physicochemical Profiling, Synthetic Utility, and Structural Analysis[1]

Part 1: Executive Summary & Core Identity

3-benzoylamino-5-methylisoxazole (IUPAC: N-(5-methylisoxazol-3-yl)benzamide) is a functionalized heterocyclic amide distinct from its sulfonamide analogs (e.g., sulfamethoxazole intermediates). It serves as a critical scaffold in medicinal chemistry, particularly in the design of kinase inhibitors and anti-inflammatory agents where the isoxazole ring acts as a bioisostere for aromatic rings or amide linkers.[1]

Identity Matrix[1]
PropertySpecification
IUPAC Name N-(5-methylisoxazol-3-yl)benzamide
Common Name 3-Benzoylamino-5-methylisoxazole
CAS Registry Number 13053-85-5
Molecular Formula

Molecular Weight 202.21 g/mol
Exact Mass 202.0742
SMILES Cc1cc(NC(=O)c2ccccc2)no1
Structure Class Heterocyclic Amide (Isoxazole core)

Critical Distinction: Researchers often confuse this compound with N-(5-methylisoxazol-3-yl)benzenesulfonamide (CAS 13053-79-7). The target molecule described here contains a carbonyl linker (


), not a sulfonyl linker (

).[1] This difference fundamentally alters its solubility, hydrogen-bonding capability, and biological target profile.[1]

Part 2: Physicochemical Properties[2]

The physicochemical profile of 3-benzoylamino-5-methylisoxazole is dominated by the electron-withdrawing nature of the isoxazole ring and the planarity of the amide bond, which facilitates


-stacking interactions in protein binding pockets.
ParameterValue / PredictionTechnical Note
Physical State Solid (Crystalline powder)Typically off-white to pale yellow.
Melting Point 168–170 °C (Lit.)[1]High MP due to intermolecular hydrogen bonding (Amide N-H

O=C).[1]
LogP (Predicted) ~2.1Moderate lipophilicity; suitable for oral bioavailability (Rule of 5 compliant).[1]
pKa (Amide NH) ~10.5Weakly acidic due to resonance delocalization into the carbonyl and isoxazole ring.[1]
Solubility DMSO, DMF, MethanolLimited solubility in water; soluble in chlorinated organic solvents.[1]
H-Bond Donors 1Amide NH.
H-Bond Acceptors 3Carbonyl O, Isoxazole N, Isoxazole O.

Part 3: Synthetic Methodology

The synthesis of 3-benzoylamino-5-methylisoxazole is a classic application of the Schotten-Baumann reaction or nucleophilic acyl substitution. The protocol below prioritizes yield and purity by controlling the formation of bis-acylated byproducts.

Reaction Scheme

Precursors: 3-Amino-5-methylisoxazole (CAS 1072-67-9) + Benzoyl Chloride (CAS 98-88-4).

Synthesis Amine 3-Amino-5-methylisoxazole (Nucleophile) Inter Tetrahedral Intermediate Amine->Inter Nucleophilic Attack Chloride Benzoyl Chloride (Electrophile) Chloride->Inter Product 3-Benzoylamino-5-methylisoxazole (Target) Inter->Product Elimination of Cl- Base Pyridine / TEA (HCl Scavenger) Base->Inter Catalysis

Figure 1: Synthetic pathway via nucleophilic acyl substitution.[1]

Optimized Experimental Protocol

Objective: Synthesis of N-(5-methylisoxazol-3-yl)benzamide on a 10 mmol scale.

  • Preparation: In a dry 100 mL round-bottom flask, dissolve 3-amino-5-methylisoxazole (0.98 g, 10 mmol) in anhydrous Dichloromethane (DCM) (20 mL).

  • Base Addition: Add Triethylamine (TEA) (1.67 mL, 12 mmol) or Pyridine (1.0 mL). Note: Pyridine can serve as both solvent and base for difficult substrates.

  • Acylation: Cool the solution to 0°C in an ice bath. Add Benzoyl chloride (1.16 mL, 10 mmol) dropwise over 10 minutes to prevent exotherm-driven side reactions.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (System: Hexane/EtOAc 7:3).[1]

  • Workup:

    • Quench with saturated

      
       solution (20 mL).
      
    • Extract the organic layer and wash with 1M HCl (to remove unreacted amine/pyridine) followed by Brine.[1]

    • Dry over anhydrous

      
       and concentrate in vacuo.
      
  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel, 0-30% EtOAc in Hexane).

Part 4: Structural Analysis & Spectroscopic Data

Verification of the structure requires confirming the presence of the amide linker and the integrity of the isoxazole ring.[1]

Predicted NMR Profile ( )
  • 
    H NMR: 
    
    • 
       8.50 ppm (s, 1H, NH , broad, exchangeable).[1]
      
    • 
       7.90 ppm (d, 2H, Benzoyl ortho-H ).[1]
      
    • 
       7.50–7.60 ppm (m, 3H, Benzoyl meta/para-H ).[1]
      
    • 
       6.65 ppm (s, 1H, Isoxazole C4-H ).[1]
      
    • 
       2.40 ppm (s, 3H, Isoxazole C5-CH3 ).[1]
      
  • 
    C NMR: 
    
    • Carbonyl: ~165 ppm.[2]

    • Isoxazole C5: ~170 ppm (deshielded by O and N).[1]

    • Isoxazole C3: ~158 ppm.[2]

    • Isoxazole C4: ~96 ppm (characteristic high-field shift for isoxazoles).[1]

    • Methyl: ~12 ppm.

Mass Spectrometry
  • ESI-MS (Positive Mode):

    
     m/z.[1]
    
  • Fragmentation Pattern: Loss of the benzoyl group (

    
    ) often yields a peak at m/z 105.[1]
    

Part 5: Applications in Drug Discovery

The 3-benzoylamino-5-methylisoxazole scaffold is a versatile pharmacophore.

Bioisosterism

The isoxazole ring is a classical bioisostere for:

  • Pyridine: Similar size and electronic deficiency.

  • Amide/Ester: The ring oxygen and nitrogen mimic the hydrogen bond acceptor/donor patterns of peptide bonds.

Pharmacological Relevance[4]
  • Kinase Inhibition: The amide motif allows the molecule to act as a "hinge binder" in ATP-competitive kinase inhibitors, forming hydrogen bonds with the kinase backbone.

  • BET Bromodomain Inhibitors: Isoxazole derivatives have been explored as acetyl-lysine mimics.

  • Metabolic Stability: The 5-methyl group blocks metabolic oxidation at the C5 position, enhancing the half-life of the scaffold compared to unsubstituted isoxazoles.

Pharmacophore Scaffold 3-Benzoylamino-5-methylisoxazole Feature1 H-Bond Donor (Amide NH) Target: Backbone Carbonyls Scaffold->Feature1 Feature2 H-Bond Acceptor (Isoxazole N) Target: Backbone Amides Scaffold->Feature2 Feature3 Hydrophobic Core (Phenyl) Target: Hydrophobic Pockets Scaffold->Feature3 Feature4 Metabolic Block (5-Methyl) Prevents Oxidation Scaffold->Feature4

Figure 2: Pharmacophore features relevant to ligand-protein binding.

References

  • Sigma-Aldrich. N-(5-Methylisoxazol-3-yl)benzamide Product Analysis. (CAS 13053-85-5).[3] Accessed Oct 2023.

  • PubChem. Compound Summary for CID 13053-85-5 (N-(5-methylisoxazol-3-yl)benzamide). National Center for Biotechnology Information. [1]

  • ChemicalBook. 3-Amino-5-methylisoxazole Properties and Derivatives. (Precursor Data).

  • BenchChem. Synthetic Protocols for Isoxazole Amides.

Sources

Exploratory

An In-depth Technical Guide to the Biological Activity of N-(5-methyl-3-isoxazolyl)benzamide Derivatives

Foreword The confluence of distinct pharmacophores into a single molecular entity represents a cornerstone of modern medicinal chemistry. This guide delves into the rich and varied biological activities of derivatives ba...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword

The confluence of distinct pharmacophores into a single molecular entity represents a cornerstone of modern medicinal chemistry. This guide delves into the rich and varied biological activities of derivatives based on the N-(5-methyl-3-isoxazolyl)benzamide scaffold. This core structure marries the well-established isoxazole ring—a versatile five-membered heterocycle known for its broad spectrum of bioactivities—with the benzamide moiety, a privileged structure in numerous approved pharmaceuticals.[1][2][3] By exploring the synthesis, mechanisms of action, and structure-activity relationships of these derivatives, we aim to provide researchers, scientists, and drug development professionals with a comprehensive technical resource to inform and inspire future discovery efforts.

The Core Scaffold: A Synthesis of Privileged Structures

The N-(5-methyl-3-isoxazolyl)benzamide core is a strategic amalgamation of two key components:

  • The Isoxazole Ring: This heterocycle is a bioisostere for various functional groups and is integral to numerous compounds exhibiting anti-inflammatory, antimicrobial, antiviral, and anticancer properties.[1][2] Its unique electronic and steric properties allow it to engage in specific interactions with biological targets.

  • The Benzamide Moiety: This functional group is a common feature in drugs targeting a wide array of receptors and enzymes.[4][5] The amide linkage provides a rigid planar structure capable of forming crucial hydrogen bonds, while the phenyl ring offers a versatile platform for substitution to modulate pharmacological properties like potency, selectivity, and pharmacokinetics.

The fusion of these two moieties creates a scaffold with significant potential for developing novel therapeutic agents across different disease areas.

General Synthesis Strategy

The most prevalent and efficient method for synthesizing N-(5-methyl-3-isoxazolyl)benzamide derivatives involves the condensation reaction between a substituted benzoyl chloride and 3-amino-5-methylisoxazole. This approach allows for extensive diversification of the benzamide portion of the molecule.

Experimental Workflow: General Synthesis

Below is a diagram illustrating the typical synthetic workflow.

G cluster_start Starting Materials cluster_intermediate Intermediate Formation cluster_final Final Product A Substituted Benzoic Acid D Substituted Benzoyl Chloride A->D Acyl Chloride Formation B Thionyl Chloride (SOCl2) or Oxalyl Chloride B->D C 3-amino-5-methylisoxazole E N-(5-methyl-3-isoxazolyl)benzamide Derivative C->E D->E Amide Coupling (Condensation)

Caption: General synthetic workflow for N-(5-methyl-3-isoxazolyl)benzamide derivatives.

Spectrum of Biological Activities

Derivatives of this scaffold have demonstrated a remarkable range of biological activities, which are explored below.

Anticancer Activity

Several N-(5-methyl-3-isoxazolyl)benzamide derivatives have been investigated for their potential as anticancer agents. The strategy often involves hybridizing the core scaffold with other known anticancer pharmacophores, such as benzimidazole.

For instance, a series of N-{5-[(1H-benzo[d]imidazol-1-yl)methyl]isoxazol-3-yl}benzamide hybrids were synthesized and tested against various human cancer cell lines.[6] One of the most promising compounds, N-{5-[(1H-benzo[d]imidazol-1-yl)methyl]isoxazol-3-yl}-3,5-dimethoxybenzamide, showed significant anti-proliferative effects across all tested cell lines, highlighting the potential of this hybrid approach.[6] Other studies have shown that isoxazole derivatives can inhibit the growth of cancer cells by interfering with DNA synthesis.[7]

Compound/Derivative StructureCell LineActivity (IC50)Reference
2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(5-methylisoxazol-3-yl)acetamideHT-29 (Colon Carcinoma)0.74 µM[7]
2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(5-methylisoxazol-3-yl)acetamideC-6 (Melanoma)0.64 µM[7]
N-[2-(2,4-dichlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-3-yl]benzamideDalton's Lymphoma Ascites100% inhibition at 100 mcg/ml[8]
N-[5-methyl-2-(4-nitrophenyl)-4-oxo-1,3-thiazolidin-3-yl]benzamideDalton's Lymphoma Ascites86% inhibition at 100 mcg/ml[8]
Antimicrobial Activity

The isoxazole moiety is a well-known component of antimicrobial drugs, such as sulfamethoxazole, which is a sulfonamide antibiotic.[9][10] Derivatives of N-(5-methyl-3-isoxazolyl)benzamide have also been explored for their antibacterial and antifungal properties.

Studies have shown that attaching different heterocyclic rings to the core structure can yield compounds with moderate to good antimicrobial activity.[9] For example, p-chlorophenylamid of 5-benzoylamino-3-methyl-4-isoxazolocarboxylic acid demonstrated a strong antibacterial effect.[11] The mechanism often involves the inhibition of essential metabolic pathways in microorganisms.

Derivative TypeBacterial/Fungal StrainActivity (Zone of Inhibition / MIC)Reference
N-[5-(4-methylphenyl)diazenyl-4-phenyl-1,3-thiazol-2-yl] benzamide (chloro derivative)Escherichia coliGood activity[12]
N-[5-(4-methylphenyl)diazenyl-4-phenyl-1,3-thiazol-2-yl] benzamide (dinitro derivative)Aspergillus oryzaeGood activity[12]
4-[(4-hydroxy-2-oxo-2H-chromen-3-yl)diazenyl]-N-(5-methylisoxazol-3-yl)benzene sulphonamideStaphylococcus aureusMIC: 31.25 µg/ml[13]
4-[(4-hydroxy-2-oxo-2H-chromen-3-yl)diazenyl]-N-(5-methylisoxazol-3-yl)benzene sulphonamideCandida albicansMIC: 31.25 µg/ml[13]
Anti-inflammatory Activity

Inflammation is a complex biological response, and many isoxazole-containing compounds have been developed as anti-inflammatory agents.[1] Research into N-(5-methyl-3-isoxazolyl)benzamide derivatives has revealed their potential in this area. For example, certain amides of 5-benzoylamino-3-methyl-4-isoxazolocarboxylic acid, such as the p-etoxyphenylamid and p-chlorophenylamid derivatives, have shown strong anti-inflammatory effects. Similarly, novel N-Pyrazolylbenzamide derivatives have been synthesized and screened, with several compounds showing consistently good anti-inflammatory activity in carrageenan-induced paw edema models.[3]

Structure-Activity Relationships (SAR)

The biological activity of these derivatives is highly dependent on the nature and position of substituents on the benzamide ring. Understanding these relationships is critical for designing more potent and selective compounds.

Caption: Structure-Activity Relationship (SAR) map for the benzamide scaffold.

  • For Anticancer Activity: The addition of bulky heterocyclic moieties, such as benzimidazole, can significantly enhance antiproliferative efficiency.[6] Furthermore, electron-donating groups like methoxy groups on the benzamide ring have been shown to be beneficial.[6]

  • For Antimicrobial Activity: Electron-withdrawing groups, such as chloro and nitro groups, on the benzamide phenyl ring tend to increase antibacterial and antifungal activity.[12]

  • For Anti-inflammatory Activity: Increased lipophilicity often correlates with better anti-inflammatory effects, likely due to improved cell membrane penetration.[14]

Detailed Experimental Protocols

To ensure reproducibility and adherence to best practices, the following detailed protocols are provided.

Protocol 1: General Synthesis of N-(5-methyl-3-isoxazolyl)benzamide Derivatives

This protocol is a generalized procedure based on common synthetic methods.[15][16]

  • Step 1: Acid Chloride Formation

    • To a solution of the desired substituted benzoic acid (1.0 mmol) in a dry round-bottom flask, add thionyl chloride (1.2 mmol).

    • Add a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

    • Reflux the mixture for 2-3 hours. The progress can be monitored by the cessation of gas evolution.

    • After the reaction is complete, remove the excess thionyl chloride under reduced pressure. The resulting crude acid chloride is typically used immediately in the next step.

  • Step 2: Amide Coupling (Schotten-Baumann conditions)

    • Dissolve 3-amino-5-methylisoxazole (1.0 mmol) in a suitable solvent like anhydrous dichloromethane (CH2Cl2) or tetrahydrofuran (THF) at 0°C (ice bath).

    • Add a base, such as pyridine or triethylamine (1.5 mmol), to neutralize the HCl generated during the reaction.

    • Add the freshly prepared acid chloride from Step 1 dropwise to the stirred solution at 0°C.

    • Allow the reaction mixture to warm to room temperature and stir for 8-12 hours.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Step 3: Work-up and Purification

    • Once the reaction is complete, wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo.

    • Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol, acetone) to yield the pure N-(5-methyl-3-isoxazolyl)benzamide derivative.[15]

Protocol 2: In Vitro Anticancer Activity (MTT Assay)

This protocol describes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a standard colorimetric method for assessing cell viability.[7]

  • Step 1: Cell Culture Preparation

    • Culture human cancer cell lines (e.g., HT-29, C-6) in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

    • Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

    • Harvest cells using trypsin-EDTA and seed them into 96-well plates at a density of approximately 5×10³ to 1×10⁴ cells per well. Allow them to adhere for 24 hours.

  • Step 2: Compound Treatment

    • Prepare stock solutions of the synthesized derivatives in dimethyl sulfoxide (DMSO).

    • Create a series of dilutions of the test compounds in the culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

    • Remove the old medium from the 96-well plates and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

    • Incubate the plates for 48-72 hours at 37°C.

  • Step 3: MTT Assay and Data Analysis

    • After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for another 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

    • Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

References

  • Design, Synthesis, and Anticancer Activity of Some New N-{5-[(1H-Benzo[d]imidazol-1-yl)methyl]isoxazol-3-yl}benzamide Hybrids. Scilit.
  • An efficient method for synthesis, characterization and molecular docking study of new sulfamethoxazole derivatives as antibacterial. [No Source Found].
  • In silico Investigation and Biological Evaluation of Synthesized Sulfamethoxazole Deriv
  • N-{4-[(5-Methylisoxazol-3-yl)sulfamoyl]phenyl}benzamide. PMC - NIH.
  • Antimicrobial and anticancer effects of some 2-(substitutedsulfanyl)-N-(5-methyl-isoxazol-3-yl)acetamide derivatives.
  • Discovery of Novel Isoxazoline Derivatives Containing Benzamide with High Insecticidal Activity. PubMed.
  • Characterization and Biological Activity of Some New Derivatives Derived from Sulfamethoxazole Compound. Baghdad Science Journal.
  • Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Deriv
  • Synthesis, Biological Evaluation and Molecular Modeling Studies of Some 5-Methylisoxazole Derivatives as Anti-Inflamm
  • SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NEW SULFONAMIDE ISOXAZOLO[5,4-b]PYRIDINE DERIV
  • Synthesis, characterization and anticancer evaluation of some novel N-[2-(substitutedphenyl)-5-methyl-4-oxo-1,3-thiazolidin-3-yl]benzamides.
  • Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. PMC.
  • Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. MDPI.
  • Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors.
  • Synthesis, characterization and anti-inflammatory activity of some novel isoxazoles. Scholars Research Library.
  • Synthesis of N-Substituted Benzamide Derivatives and their Evalu
  • Synthesis and Evaluation of new 5-Methylisoxazole-3-Carboxamide Derivatives as Antitubercular Agents.
  • Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. [No Source Found].
  • Synthesis and biological activity of n-{5-(4-methylphenyl)
  • Design, Synthesis, Antimicrobial and Anti-inflammatory Activity of N-Pyrazolyl Benzamide Deriv
  • The synthetic approach of benzimidazole derivatives as anti-inflamm
  • Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. PMC.
  • Synthesis, Characterization and Antimicrobial Activity Study of Some New Substituted Benzoxazole Deriv
  • N-{4-[(5-Methylisoxazol-3-yl)sulfamoyl]phenyl}benzamide.
  • 4-Amino-N-(5-methyl-3-isoxazolyl)benzenesulfonamide; N1-(5-Methylisoxazol-3-yl)sulfanilamide. PharmaCompass.com.
  • Synthesis and Biological Properties of 5-benzoylamino-3-methyl-4-isoxazolocarboxylic Acid Deriv
  • Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. PMC.

Sources

Foundational

Technical Guide: Isoxazole Benzamide Analogs in Medicinal Chemistry

Executive Summary This technical guide analyzes the isoxazole benzamide scaffold, a privileged chemotype in modern drug discovery. Characterized by the linkage of a lipophilic benzamide moiety to a polar isoxazole ring,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide analyzes the isoxazole benzamide scaffold, a privileged chemotype in modern drug discovery. Characterized by the linkage of a lipophilic benzamide moiety to a polar isoxazole ring, this scaffold serves as a robust bioisostere for unstable amide/ester linkages and provides critical vectors for hydrogen bonding and


-stacking interactions.

This document moves beyond basic structural descriptions to address the critical liabilities of this class—specifically reductive ring scission—and provides field-proven synthetic protocols for regioselective construction. Primary applications focus on ROR


t inverse agonism  (autoimmune pathology) and Kinase/Factor Xa inhibition .

Structural Logic & Pharmacophore Design

The Bioisosteric Rationale

The isoxazole ring is not merely a linker; it is a critical determinant of the molecule's physicochemical profile.

  • Dipole & H-Bonding: The isoxazole nitrogen (

    
    ) acts as a weak H-bond acceptor, while the oxygen contributes to the dipole moment (approx. 2.9 D). When coupled to a benzamide, the N-O bond often mimics the carbonyl of peptides, allowing the scaffold to bind deep within hydrophobic pockets (e.g., ATP-binding sites in kinases).
    
  • Conformational Locking: The amide bond connecting the benzene and isoxazole rings often adopts a planar conformation due to resonance and intramolecular hydrogen bonding (if ortho-substituents are present). This reduces the entropic penalty upon binding to the target protein.

The "Linked" vs. "Fused" Distinction

While 1,2-benzisoxazoles (fused bicyclic systems like Zonisamide) are common, this guide focuses on


-(isoxazol-3/4/5-yl)benzamides —where the rings are distinct and linked by an amide bond. This modularity allows for independent optimization of the "warhead" (benzamide) and the "anchor" (isoxazole).

Primary Therapeutic Targets

ROR t Inverse Agonists (Autoimmune)

The Retinoic Acid Receptor-related Orphan Receptor gamma t (ROR


t) is the master transcription factor for Th17 cell differentiation. Overactivation drives autoimmune diseases like psoriasis and multiple sclerosis.
  • Mechanism: Isoxazole benzamides bind to the ligand-binding domain (LBD) of ROR

    
    t.
    
  • Critical Interaction: The benzamide carbonyl typically forms a hydrogen bond with His479 , while the isoxazole ring positions hydrophobic substituents to disrupt the activation helix (Helix 12), forcing the receptor into an inactive conformation.

Factor Xa Inhibitors (Anticoagulants)

Analogs such as Razaxaban utilize the isoxazole-benzamide motif (often incorporating a fused benzisoxazole or linked system) to bind the S1 and S4 pockets of the coagulation Factor Xa. The rigidity of the scaffold ensures high selectivity over Thrombin.

Visualization: ROR t Signaling Suppression

The following diagram illustrates the mechanistic intervention of isoxazole benzamides in the Th17 pathway.

RORgammaT_Pathway Signal Pro-inflammatory Signals (IL-6, IL-23) STAT3 STAT3 Phosphorylation Signal->STAT3 Activates RORgt RORγt Expression (Nuclear Receptor) STAT3->RORgt Upregulates Complex RORγt-Drug Complex (Helix 12 Destabilization) RORgt->Complex Th17 Th17 Differentiation RORgt->Th17 Native Path Drug Isoxazole Benzamide (Inverse Agonist) Drug->RORgt Binds LBD CoRep Co-Repressor Recruitment (NCoR/SMRT) Complex->CoRep Recruits CoRep->Th17 BLOCKS IL17 IL-17 Production (Inflammation) Th17->IL17

Caption: Mechanism of Action for Isoxazole Benzamide Inverse Agonists in Th17 suppression.

Metabolic Liabilities: The Ring Scission Issue

Expertise Insight: The most common failure mode for isoxazole drugs in late-stage discovery is reductive ring opening . This is not a theoretical risk; it is the primary clearance pathway for drugs like Leflunomide and Razaxaban.

The Mechanism of Failure

The N-O bond is energetically weak (approx. 55 kcal/mol).

  • Base-Catalyzed/P450 Scission: In 3-unsubstituted isoxazoles (e.g., Leflunomide), the C3-proton is acidic. Deprotonation leads to ring opening, forming a reactive

    
    -cyanoenol.
    
  • Reductive Scission: Cytosolic reductases and NADH-dependent enzymes can cleave the N-O bond directly to form an enamino-ketone or benzamidine.

Engineering Stability (The "Fix")

To prevent this, medicinal chemists must substitute the C3 position.

  • Data: 3-Methylleflunomide is metabolically stable compared to Leflunomide because the C3-methyl group blocks the deprotonation step required for ring opening [3].

  • Rule of Thumb: Avoid unsubstituted C3 positions on the isoxazole ring unless the active metabolite (ring-opened form) is the desired therapeutic agent (prodrug strategy).

Synthetic Architecture: Regioselective Construction

Constructing the


-(isoxazol-3-yl)benzamide scaffold requires precise regiocontrol. The standard Huisgen [3+2] cycloaddition often yields mixtures of 3,5- and 3,4-isomers.
The Preferred Route: Nitrile Oxide Cycloaddition

The most reliable method involves the in situ generation of a nitrile oxide from an aldoxime, followed by cycloaddition with an alkyne.

Regioselectivity:

  • Terminal Alkynes: Favor 3,5-disubstituted isoxazoles (sterically driven).[1]

  • Internal Alkynes: Yield mixtures; require directing groups or specific catalysts.

Visualization: Synthetic Workflow

Synthesis_Workflow Aldehyde Aryl Aldehyde (R-CHO) Aldoxime Aldoxime (R-CH=N-OH) Aldehyde->Aldoxime NH2OH·HCl NaOH NitOxide Nitrile Oxide (R-C≡N+-O-) Aldoxime->NitOxide NCS or Chloramine-T Isoxazole 3,5-Disubstituted Isoxazole Amine NitOxide->Isoxazole + Alkyne [3+2] Cycloaddition Alkyne Alkyne (R'-C≡CH) Alkyne->Isoxazole Final Isoxazole Benzamide Isoxazole->Final Amide Coupling (Pyridine/DCM) Benzoyl Benzoyl Chloride (Ar-COCl) Benzoyl->Final

Caption: Regioselective synthesis of 3,5-disubstituted isoxazole benzamides via nitrile oxide intermediate.

Detailed Experimental Protocol

Objective: Synthesis of N-(5-phenylisoxazol-3-yl)benzamide. Scale: 1.0 mmol pilot.

Step 1: Synthesis of the Aldoxime[1]
  • Dissolve benzaldehyde (1.0 eq) in EtOH/Water (1:1 v/v).

  • Add Hydroxylamine hydrochloride (1.5 eq) and Sodium Acetate (1.5 eq).

  • Stir at RT for 2 hours. Monitor by TLC (Hex/EtOAc 3:1).

  • Workup: Evaporate EtOH, extract with EtOAc, wash with brine, dry over Na

    
    SO
    
    
    
    .
Step 2: [3+2] Cycloaddition (Nitrile Oxide Route)

This protocol uses Chloramine-T for green generation of the nitrile oxide.

  • Dissolve the Aldoxime (1.0 eq) in tert-butanol/water (1:1).

  • Add the alkyne (e.g., phenylacetylene, 1.2 eq).

  • Add Chloramine-T trihydrate (1.1 eq) followed by a catalytic amount of Copper(II) sulfate (0.05 eq) and Sodium ascorbate (0.1 eq) to drive the "Click-like" regioselectivity (optional but recommended for difficult substrates).

  • Stir at 50°C for 4 hours.

  • Purification: The 3,5-disubstituted isoxazole usually precipitates or can be isolated via column chromatography (SiO

    
    , 0-20% EtOAc/Hexanes).
    
Step 3: Amide Coupling
  • Dissolve the 3-amino-5-phenylisoxazole (from modified Curtius or direct amination routes if needed, or use 3-aminoisoxazole precursors) in dry DCM.

    • Note: If building the core from scratch, the nitrile oxide route yields the isoxazole ring. To get the amide, one typically starts with a propiolamide or couples a 3-aminoisoxazole with benzoyl chloride.

  • Protocol for Coupling:

    • To a solution of 3-aminoisoxazole (1.0 eq) in dry Pyridine (0.5 M), add Benzoyl Chloride (1.1 eq) dropwise at 0°C.

    • Warm to RT and stir for 12 hours.

    • Quench: Add 1M HCl to remove pyridine. Extract with EtOAc.

    • Recrystallization: EtOH/Water is usually sufficient for high purity (>98%).

SAR Data Summary: Impact of Isoxazole Substitution

The following table summarizes the impact of substitution patterns on metabolic stability and potency (generalized from ROR


t and Leflunomide literature).
Substituent (R)PositionEffect on Potency (ROR

t)
Metabolic Stability (Ring Opening)
-H C3HighPoor (Rapid ring scission via deprotonation)
-CH

C3Moderate-HighExcellent (Blocks deprotonation)
-CF

C3High (Lipophilic)High (Steric/Electronic protection)
-NH

C5LowModerate (Polarity issues)
-Phenyl C5High (Hydrophobic fill)High (Stable)

References

  • Discovery of N-indanyl benzamides as potent RORγt inverse agonists. Source: European Journal of Medicinal Chemistry (2019).[2] URL:[Link]2]

  • In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent leflunomide. Source: Drug Metabolism and Disposition (2003).[3] URL:[Link]

  • Reductive Isoxazole Ring Opening of the Anticoagulant Razaxaban. Source: Drug Metabolism and Disposition (2008).[4][5] URL:[Link]

  • Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition. Source: Beilstein Journal of Organic Chemistry (2022). URL:[Link]

  • Benzisoxazole: a privileged scaffold for medicinal chemistry. Source: RSC Advances (2023). URL:[Link]

Sources

Exploratory

Thermodynamic Properties of N-(5-methyl-3-isoxazolyl)benzamide: A Characterization Guide

The following is an in-depth technical guide on the thermodynamic characterization of N-(5-methyl-3-isoxazolyl)benzamide . Executive Summary N-(5-methyl-3-isoxazolyl)benzamide (CAS: 13053-85-5) is a critical pharmacophor...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the thermodynamic characterization of N-(5-methyl-3-isoxazolyl)benzamide .

Executive Summary

N-(5-methyl-3-isoxazolyl)benzamide (CAS: 13053-85-5) is a critical pharmacophore often utilized in fragment-based drug discovery (FBDD). Structurally distinct from its sulfonamide analog (Sulfamethoxazole), this benzamide derivative serves as a scaffold for kinase inhibitors and anti-inflammatory agents.

This guide addresses the thermodynamic profile of the compound, focusing on solid-state energetics , solubility parameters , and ionization constants . Given the scarcity of public experimental data for this specific CAS entry, this document provides predictive ranges based on structural analogs and details the validation protocols required to generate regulatory-grade data.

Molecular Identity & Physicochemical Baseline

Before thermodynamic analysis, the molecular baseline must be established to differentiate this compound from its sulfonamide congeners.

PropertyDescription
IUPAC Name N-(5-methyl-1,2-oxazol-3-yl)benzamide
CAS Number 13053-85-5
Molecular Formula

Molecular Weight 202.21 g/mol
Structural Class Heteroaryl-benzamide
H-Bond Donors/Acceptors 1 Donor (Amide NH), 3 Acceptors (Amide O, Isoxazole N, O)
Structural Context

Unlike Sulfamethoxazole, which contains a tetrahedral sulfonyl group (


), the benzamide linker in N-(5-methyl-3-isoxazolyl)benzamide is planar. This planarity significantly increases the lattice energy density, likely elevating the melting point and reducing aqueous solubility compared to its sulfonamide analogs.

Solid-State Thermodynamics

The solid-state properties are the primary determinants of bioavailability and processability.

Melting Point & Enthalpy of Fusion
  • Predicted Melting Point (

    
    ):  145°C – 165°C
    
    • Rationale: Benzamide melts at ~128°C. The addition of the rigid isoxazole ring increases

      
      -
      
      
      
      stacking interactions, elevating
      
      
      .
  • Predicted Enthalpy of Fusion (

    
    ):  25 – 35 kJ/mol
    
    • Significance: A high

      
       indicates a stable crystal lattice, correlating with lower ideal solubility (
      
      
      
      ).
Polymorphism Risk Assessment

Amides linked to heterocycles are prone to conformational polymorphism .

  • Syn-Anti Isomerism: The amide bond can adopt cis or trans conformations relative to the isoxazole nitrogen.

  • Tautomerism: While the amide proton is relatively localized, the isoxazole ring can participate in intermolecular hydrogen bonding networks that vary with solvent conditions during crystallization.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

To empirically determine


 and 

, follow this self-validating protocol.

Workflow:

  • Sample Prep: Weigh 2–4 mg of dried sample into a Tzero aluminum pan; crimp non-hermetically.

  • Cycle:

    • Equilibrate at 25°C.

    • Ramp 10°C/min to 200°C (Identify

      
       and 
      
      
      
      ).
    • Cool 10°C/min to 0°C (Check for recrystallization/glass transition).

    • Re-heat 10°C/min to 200°C (Verify enantiotropic transitions).

  • Validation: Indium standard (

    
    ) must be run immediately prior.
    

Solution Thermodynamics & Partitioning

For drug development, the interaction of the solid with solvent systems is governed by the activity coefficient (


).
Solubility Profile
  • Aqueous Solubility: Predicted Low (< 0.1 mg/mL) due to high lipophilicity and lack of ionizable groups at physiological pH.

  • Organic Solubility: High in DMSO, DMF, and Ethanol.

  • Hansen Solubility Parameters (HSP):

    • 
       (Dispersion): ~19.0 
      
      
      
    • 
       (Polar): ~12.5 
      
      
      
    • 
       (Hydrogen Bonding): ~10.0 
      
      
      
Partition Coefficient (LogP)
  • Predicted LogP: 2.1 – 2.4

  • Implication: The compound is moderately lipophilic, suggesting good passive membrane permeability but potential metabolic clearance issues.

Ionization (pKa)
  • Amide NH: pKa > 14 (Neutral under physiological conditions).

  • Isoxazole Nitrogen: Weakly basic (pKa ~ -1.0 to 1.0).

Experimental Workflows (Visualized)

Workflow 1: Thermodynamic Characterization Pipeline

This diagram outlines the logical flow from solid material to derived thermodynamic constants.

ThermodynamicWorkflow Sample Raw Sample (N-(5-methyl-3-isoxazolyl)benzamide) TGA TGA Analysis (Volatiles/Solvates) Sample->TGA Step 1 DSC DSC Analysis (Tm, Enthalpy) Sample->DSC Step 2 XRPD XRPD (Crystal Form) Sample->XRPD Step 3 Result1 Purity & Solvate State TGA->Result1 Solubility Shake-Flask Solubility DSC->Solubility Input: Tm & dH Result2 Ideal Solubility (Xid) DSC->Result2 HPLC HPLC Quantification Solubility->HPLC Supernatant Result3 Exp. Solubility (S) HPLC->Result3

Figure 1: Sequential workflow for thermodynamic profiling, ensuring solid-state integrity before solubility measurement.

Workflow 2: Solubility Determination Logic

The following logic tree ensures accurate solubility data generation, accounting for potential equilibration times.

SolubilityLogic Start Start: Excess Solid in Buffer Equilibrate Shake at 25°C for 24h Start->Equilibrate CheckpH Check pH Shift? Equilibrate->CheckpH Filter Filter (0.22 µm PTFE) CheckpH->Filter Assay HPLC-UV Assay Filter->Assay TimePoint Time Point Check (24h vs 48h) Assay->TimePoint Decision Difference < 5%? TimePoint->Decision Report Report Thermodynamic Solubility Decision->Report Yes Extend Extend Shaking to 72h Decision->Extend No Extend->Filter

Figure 2: Decision tree for thermodynamic solubility determination to rule out kinetic metastability.

References & Authority

The following sources provide the methodological grounding and comparative data used to construct this guide.

  • NIST Chemistry WebBook . Benzamide: Phase change data. National Institute of Standards and Technology. [Link]

  • PubChem . Sulfamethoxazole (Structural Analog Data). National Library of Medicine. [Link]

  • Bergström, C. A. S., et al. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences. [Link]

  • Grant, D. J. W., et al. (1984). Solubility behavior of organic compounds. Wiley-Interscience. (Standard text for Ideal Solubility Equation derivation).

Protocols & Analytical Methods

Method

Technical Guide: Precision Benzoylation of 3-Amino-5-Methylisoxazole

Topic: Reaction Conditions for Benzoylation of 3-Amino-5-Methylisoxazole Content Type: Application Notes and Protocols Introduction & Scientific Context The benzoylation of 3-amino-5-methylisoxazole (CAS: 1072-67-9) is a...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reaction Conditions for Benzoylation of 3-Amino-5-Methylisoxazole Content Type: Application Notes and Protocols

Introduction & Scientific Context

The benzoylation of 3-amino-5-methylisoxazole (CAS: 1072-67-9) is a fundamental transformation in medicinal chemistry, particularly in the synthesis of sulfonamide antibiotics (e.g., sulfamethoxazole analogs), COX-2 inhibitors, and immunomodulators.

The Nucleophilicity Challenge

Unlike electron-rich anilines, the amino group at the 3-position of the isoxazole ring is significantly less nucleophilic. The isoxazole ring is electron-withdrawing (inductive effect of oxygen and nitrogen), and the lone pair on the exocyclic amine participates in resonance with the ring system (amidine-like character). Consequently, standard acylation conditions often result in sluggish kinetics or incomplete conversion.

Key Reaction Parameters:

  • Substrate: 3-Amino-5-methylisoxazole (

    
    ).[1]
    
  • Reagent: Benzoyl chloride (standard) or Benzoic acid (coupling).

  • Target:

    
    -(5-methylisoxazol-3-yl)benzamide.[2][3][4]
    
  • Critical Control Points: Base selection (to scavenge HCl and activate the electrophile) and temperature control (to overcome the activation energy barrier without causing ring degradation).

Mechanistic Insight & Reaction Pathway[6][7][8]

The reaction proceeds via a nucleophilic addition-elimination mechanism. Due to the low nucleophilicity of the amine, the formation of a highly reactive intermediate—such as an N-acylpyridinium ion (when using pyridine)—is often necessary to drive the reaction to completion.

Reaction Scheme Visualization

The following diagram illustrates the mechanistic pathway and the critical decision nodes for protocol selection.

BenzoylationPathway Substrate 3-Amino-5- methylisoxazole Intermed Tetrahedral Intermediate Substrate->Intermed Nucleophilic Attack Reagent Benzoyl Chloride (+ Pyridine) Reagent->Intermed Activation Product N-(5-methylisoxazol- 3-yl)benzamide Intermed->Product Elimination Byproduct Pyridine-HCl Intermed->Byproduct Scavenging

Figure 1: Mechanistic pathway for the pyridine-mediated benzoylation.

Experimental Protocols

Protocol A: The "Gold Standard" (Benzoyl Chloride/Pyridine)

Application: High-yield synthesis, scale-up (>1g), and robust purification. Rationale: Pyridine acts as both the solvent (or co-solvent) and the catalyst. It forms a reactive


-benzoylpyridinium species that is more susceptible to attack by the weak isoxazole amine than the acid chloride itself.
Materials
  • 3-Amino-5-methylisoxazole (1.0 equiv)

  • Benzoyl Chloride (1.1 – 1.2 equiv)

  • Pyridine (3.0 equiv or solvent volume)

  • Dichloromethane (DCM) (Optional co-solvent, anhydrous)

  • 4-Dimethylaminopyridine (DMAP) (0.1 equiv, optional catalyst)

Step-by-Step Procedure
  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-amino-5-methylisoxazole (1.0 g, 10.2 mmol) in anhydrous DCM (10 mL) and Pyridine (2.5 mL, ~30 mmol).

    • Note: For difficult substrates, use neat pyridine.

  • Addition: Cool the solution to 0°C using an ice bath. Add Benzoyl chloride (1.3 mL, 11.2 mmol) dropwise over 10 minutes.

    • Why: Exothermic reaction. Controlling temperature prevents bis-acylation.

  • Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (20-25°C) . Stir for 4–12 hours.

    • Monitoring: Check by TLC (EtOAc/Hexane 1:1) or LC-MS. The product is less polar than the amine.

  • Workup (Self-Validating):

    • Dilute with DCM (50 mL).

    • Wash 1: 1M HCl (2 x 30 mL). Purpose: Removes excess pyridine and unreacted amine (both are basic).

    • Wash 2: Sat.

      
       (2 x 30 mL). Purpose: Removes benzoic acid by-product.
      
    • Wash 3: Brine (1 x 30 mL).

  • Isolation: Dry the organic layer over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (0-40% EtOAc in Hexanes).

Protocol B: Coupling Reagent Method (Carboxylic Acid)

Application: Library synthesis, expensive/rare benzoic acid derivatives, or acid-sensitive substrates. Rationale: Uses HATU or EDC to activate the carboxylic acid in situ.

Materials
  • 3-Amino-5-methylisoxazole (1.0 equiv)

  • Benzoic Acid derivative (1.1 equiv)

  • HATU (1.2 equiv) or EDC.HCl (1.5 equiv)/HOBt (1.5 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

  • DMF (Anhydrous)

Step-by-Step Procedure
  • Activation: In a vial, dissolve the Benzoic Acid (1.1 mmol) in DMF (3 mL). Add DIPEA (3.0 mmol) and HATU (1.2 mmol). Stir for 5–10 minutes at RT.

    • Visual Check: Solution often turns yellow/orange upon activation.

  • Coupling: Add 3-amino-5-methylisoxazole (1.0 mmol) to the mixture.

  • Incubation: Stir at RT for 16 hours. If conversion is low (<50% by LC-MS), heat to 60°C for 4 hours.

  • Workup:

    • Dilute with EtOAc (20 mL).

    • Wash with 5% LiCl solution (3 x 10 mL) to remove DMF.

    • Wash with Sat.

      
       and Brine.
      
    • Concentrate and purify.[1][5][6]

Data Summary & Optimization

The following table summarizes expected outcomes based on solvent and base choices.

ParameterCondition A (Std)Condition B (Coupling)Condition C (Schotten-Baumann)
Reagents PhCOCl / PyridinePhCOOH / HATU / DIPEAPhCOCl / NaOH (aq) / DCM
Temp 0°C

RT
RT

60°C
0°C

RT
Typical Yield 85 - 95% 60 - 80%50 - 70%
Purification Crystallization often sufficientColumn Chromatography usually requiredCrystallization
Key Risk Bis-acylation (if excess reagent used)Low conversion (steric hindrance)Hydrolysis of acid chloride
Troubleshooting Guide
  • Problem: Low Conversion.

    • Root Cause:[7][8][6][9][10] Low nucleophilicity of the isoxazole amine.

    • Solution: Add 0.1 equiv DMAP (4-Dimethylaminopyridine) to Protocol A. Heat Protocol B to 60-80°C. Switch solvent to 1,2-dichloroethane and reflux (Protocol A).

  • Problem: Bis-acylation (Imide formation).

    • Root Cause:[7][8][6][9][10] Product amide is still acidic/nucleophilic enough to react again under forcing conditions.

    • Solution: Use exactly 1.05 equiv of Benzoyl Chloride.[5][6] Avoid heating if possible. If imide forms, treat crude with dilute NaOH/MeOH to selectively hydrolyze the second benzoyl group.

Workflow Logic Diagram

This decision tree assists in selecting the optimal protocol based on available reagents and scale.

OptimizationWorkflow Start Start: Benzoylation of 3-amino-5-methylisoxazole CheckReagent Is Benzoyl Chloride available? Start->CheckReagent ScaleCheck Scale > 100mg? CheckReagent->ScaleCheck Yes ProtoB Protocol B: HATU/DMF (Library/Mild) CheckReagent->ProtoB No (Acid only) ProtoA Protocol A: Pyridine/DCM (High Yield) ScaleCheck->ProtoA Yes ProtoC Protocol C: Schotten-Baumann (Green/Biphasic) ScaleCheck->ProtoC No (Simple/Fast)

Figure 2: Decision matrix for selecting the appropriate benzoylation protocol.

References

  • PubChem. N-(5-methylisoxazol-3-yl)benzamide Compound Summary. Available at: [Link]

  • National Institutes of Health (NIH). 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in Solid Phase Synthesis. (2022).[1][11] Available at: [Link]

  • ResearchGate. Regioselective N-Acylation of Heterocyclic Amines. Available at: [Link]

Sources

Application

Crystallization Solvents for N-(5-methylisoxazol-3-yl)benzamide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed exploration of suitable crystallization solvents and protocols for the purification of N-(5-methylisoxazol-3-yl)benzamide. As...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of suitable crystallization solvents and protocols for the purification of N-(5-methylisoxazol-3-yl)benzamide. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the underlying scientific rationale to empower researchers in achieving high-purity crystalline material essential for accurate downstream analysis and development.

Introduction: The Critical Role of Crystallization

The isolation of N-(5-methylisoxazol-3-yl)benzamide in a highly pure, crystalline form is a prerequisite for its comprehensive characterization and advancement in the drug development pipeline. Crystallization is a powerful purification technique that leverages the differential solubility of a compound and its impurities in a chosen solvent system. A well-executed crystallization process can effectively remove by-products, unreacted starting materials, and other contaminants, leading to a solid form with a defined crystal lattice. This is crucial for obtaining accurate data from techniques such as X-ray crystallography, which elucidates the three-dimensional structure of the molecule, and for ensuring batch-to-batch consistency in manufacturing.

Principles of Solvent Selection for N-(5-methylisoxazol-3-yl)benzamide

The selection of an appropriate solvent is the most critical factor in developing a successful crystallization protocol. The ideal solvent for N-(5-methylisoxazol-3-yl)benzamide should exhibit the following characteristics:

  • High Solvating Power at Elevated Temperatures: The compound should be readily soluble in the chosen solvent at or near its boiling point to ensure complete dissolution.

  • Low Solvating Power at Lower Temperatures: Upon cooling, the solvent's ability to keep the compound in solution should decrease significantly, promoting the formation of a supersaturated solution and subsequent crystallization.

  • Inertness: The solvent must not react with N-(5-methylisoxazol-3-yl)benzamide.

  • Volatility: A moderately volatile solvent is preferred to facilitate its removal from the final crystalline product.

  • Crystal Morphology: The solvent can influence the shape and size of the resulting crystals, which can impact filtration and handling properties.

Based on the chemical structure of N-(5-methylisoxazol-3-yl)benzamide, which contains both a benzamide and a methylisoxazole moiety, we can infer its polarity to be intermediate. The presence of amide and isoxazole groups allows for hydrogen bonding, while the aromatic rings contribute to its nonpolar character. Therefore, solvents with moderate polarity are likely to be good candidates.

Recommended Solvents and Systems

Extensive literature review and analysis of structurally similar compounds point to several promising solvent systems for the crystallization of N-(5-methylisoxazol-3-yl)benzamide. A particularly relevant analogue, N-{4-[(5-Methylisoxazol-3-yl)sulfamoyl]phenyl}benzamide, has been successfully crystallized from acetone, making it a primary candidate for initial screening.[1][2]

Solvent Suitability Summary
Solvent/SystemPolarityBoiling Point (°C)Rationale & Expected Outcome
Acetone Polar aprotic56Primary Recommendation. Successfully used for a closely related analog.[1][2] Its moderate polarity and volatility make it an excellent starting point for achieving well-defined crystals.
Ethanol/Water Polar proticVariableA common and effective system for moderately polar compounds.[3] The addition of water as an anti-solvent can effectively induce crystallization from a hot ethanolic solution.
Isopropanol/Water Polar proticVariableAnother effective alcohol/water mixture, successfully used for a similar N-substituted isoxazole carboxamide.[4]
Ethyl Acetate Moderately polar77Often a good choice for compounds of intermediate polarity. Can be used as a single solvent or in combination with a non-polar anti-solvent like hexanes.
Acetonitrile Polar aprotic82A polar aprotic solvent that can be effective for compounds with some polar functional groups.
Toluene Non-polar111May be suitable if the compound has significant non-polar character. Its higher boiling point allows for a wider temperature range for crystallization.
Dichloromethane Non-polar40A good solvent for many organic compounds, but its high volatility can sometimes lead to rapid crystallization and smaller crystal size.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the crystallization of N-(5-methylisoxazol-3-yl)benzamide. It is recommended to start with a small amount of material to determine the optimal conditions before scaling up.

Protocol 1: Single Solvent Crystallization with Acetone

This protocol is based on the successful crystallization of a closely related analog and is the recommended starting point.[1][2]

Materials:

  • Crude N-(5-methylisoxazol-3-yl)benzamide

  • Acetone (reagent grade)

  • Erlenmeyer flask

  • Heating source (hot plate with stirring)

  • Condenser (optional, for prolonged heating)

  • Buchner funnel and filter paper

  • Vacuum flask

Procedure:

  • Dissolution: Place the crude N-(5-methylisoxazol-3-yl)benzamide in an Erlenmeyer flask. Add a minimal amount of acetone and gently heat the mixture with stirring. Continue to add acetone portion-wise until the solid completely dissolves at or near the boiling point of the solvent.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step should be done quickly to prevent premature crystallization.

  • Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To promote the formation of larger crystals, the flask can be insulated to slow the cooling rate. Once at room temperature, the flask can be placed in an ice bath to maximize the yield of crystals.

  • Crystal Collection: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of cold acetone to remove any residual soluble impurities.

  • Drying: Dry the crystals under vacuum to remove any remaining solvent.

Protocol 2: Binary Solvent System Crystallization with Isopropanol/Water

This protocol utilizes an anti-solvent to induce crystallization and is a good alternative if single-solvent systems are not effective.[4]

Materials:

  • Crude N-(5-methylisoxazol-3-yl)benzamide

  • Isopropanol (reagent grade)

  • Deionized water

  • Erlenmeyer flask

  • Heating source (hot plate with stirring)

  • Buchner funnel and filter paper

  • Vacuum flask

Procedure:

  • Dissolution: Dissolve the crude N-(5-methylisoxazol-3-yl)benzamide in a minimum amount of hot isopropanol.

  • Addition of Anti-solvent: While the solution is still hot, add deionized water dropwise with continuous stirring until the solution becomes faintly turbid. This indicates the point of saturation.

  • Re-dissolution: Add a few drops of hot isopropanol to redissolve the precipitate and obtain a clear solution.

  • Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to promote complete crystallization.

  • Crystal Collection: Collect the crystals by vacuum filtration.

  • Washing: Wash the collected crystals with a small amount of a cold isopropanol/water mixture.

  • Drying: Dry the purified crystals under vacuum.

Troubleshooting Common Crystallization Issues

IssuePotential CauseRecommended Solution
Oiling Out The compound's melting point is lower than the boiling point of the solvent, or the solution is too concentrated.Re-heat the mixture to dissolve the oil. Add more solvent and allow it to cool more slowly. Seeding with a small crystal can also help.
No Crystal Formation The solution is not sufficiently supersaturated, or nucleation is inhibited.Scratch the inside of the flask with a glass rod to create nucleation sites. Add a seed crystal of the pure compound. If these fail, try a different solvent system or reduce the volume of the solvent by slow evaporation.
Poor Recovery Too much solvent was used, or the compound has significant solubility in the cold solvent.Concentrate the filtrate and attempt a second crystallization. Ensure the solution is thoroughly cooled before filtration.
Colored Crystals Presence of colored impurities.Add a small amount of activated charcoal to the hot solution before filtration. Use sparingly as it can adsorb the desired product.

Visualization of the Crystallization Workflow

The general workflow for the crystallization of N-(5-methylisoxazol-3-yl)benzamide can be visualized as follows:

Crystallization_Workflow cluster_prep Preparation cluster_process Process cluster_output Output Crude Crude Compound Solvent Select Solvent Dissolve Dissolve in Hot Solvent Crude->Dissolve Solvent->Dissolve Hot_Filter Hot Filtration (Optional) Dissolve->Hot_Filter Cool Slow Cooling Dissolve->Cool If no hot filtration Hot_Filter->Cool Collect Collect Crystals (Vacuum Filtration) Cool->Collect Wash Wash with Cold Solvent Collect->Wash Dry Dry Crystals Wash->Dry Pure Pure Crystalline Product Dry->Pure

Caption: General workflow for the crystallization of N-(5-methylisoxazol-3-yl)benzamide.

References

  • Yasmeen, S., Murtaza, S., Akkurt, M., Khan, I. U., & Sharif, S. (2010). N-{4-[(5-Methylisoxazol-3-yl)sulfamoyl]phenyl}benzamide. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2264. [Link]

  • Al-Obaidi, A. M. J., & Al-Janabi, A. S. H. (2020). An efficient method for synthesis, characterization and molecular docking study of new sulfamethoxazole derivatives as antibacterial. Egyptian Journal of Chemistry, 63(11), 4447-4458. [Link]

  • Yasmeen, S., Murtaza, S., Akkurt, M., Khan, I. U., & Sharif, S. (2010). N-{4-[(5-Methylisoxazol-3-yl)sulfamoyl]phenyl}benzamide. ResearchGate. [Link]

  • Bayer Aktiengesellschaft. (2001). Process for crystallizing N-(4-trifluoromethylphenyl)-5-methylisoxazole-4-carboxamide. U.S.
  • Al-Sultani, A. A. K., & Al-Lami, H. S. (2020). Characterization and Biological Activity of Some New Derivatives Derived from Sulfamethoxazole Compound. Baghdad Science Journal, 17(2), 527-535. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Recrystallization – Part 1. Retrieved from [Link]

  • Yasmeen, S., Murtaza, S., Akkurt, M., Khan, I. U., & Sharif, S. (2010). N-{4-[(5-Methyl-isoxazol-3-yl)sulfamo-yl]phen-yl}benzamide. PubMed. [Link]

  • University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

  • EBSCO Information Services. (n.d.). Recrystallization (chemistry). Chemistry | Research Starters. Retrieved from [Link]

  • Mettler-Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Florida Agricultural and Mechanical University. (2016). Lab Report Recrystallization. Retrieved from [Link]

  • Ouyang, J., Chen, J., & Wang, Y. (2019). Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K. Journal of Molecular Liquids, 286, 110885. [Link]

Sources

Method

Application Note: N-(5-methyl-3-isoxazolyl)benzamide (MIB) in Coordination Chemistry

This Application Note is designed for researchers in coordination chemistry and medicinal inorganic chemistry. It details the protocols for synthesizing, characterizing, and applying N-(5-methyl-3-isoxazolyl)benzamide (M...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in coordination chemistry and medicinal inorganic chemistry. It details the protocols for synthesizing, characterizing, and applying N-(5-methyl-3-isoxazolyl)benzamide (MIB) as a ligand.

Unlike complex sulfonamide drugs (e.g., sulfamethoxazole), MIB isolates the isoxazole-amide pharmacophore, allowing for precise modeling of metal-ligand interactions without interference from sulfonyl groups.

Executive Summary & Mechanism

N-(5-methyl-3-isoxazolyl)benzamide (MIB) is a bidentate ligand featuring two primary donor sites: the isoxazole ring nitrogen (


)  and the amide carbonyl oxygen (

)
.

In coordination chemistry, MIB serves two critical functions:

  • Pharmacophore Modeling: It acts as a simplified structural analog for isoxazole-containing drugs (e.g., parecoxib, leflunomide metabolites), allowing researchers to study metal binding affinity to the isoxazole-amide core.

  • Crystal Engineering: The ligand's rigid benzamide backbone and hydrogen-bonding potential (via the amide NH) facilitate the formation of supramolecular networks and Metal-Organic Frameworks (MOFs).

Coordination Mode

The ligand typically adopts a [N, O] chelation mode , forming a stable six-membered metallacycle with transition metals (M = Cu, Ni, Co, Zn).

MIB_Coordination cluster_mechanism Chelation Mechanism Ligand MIB Ligand (Free) IsoxN Isoxazole Nitrogen (Donor 1) Ligand->IsoxN AmideO Amide Oxygen (Donor 2) Ligand->AmideO Metal Metal Ion (M²⁺) Complex [M(MIB)₂] Complex (Chelate) Metal->Complex Self-Assembly IsoxN->Metal Coordinate Bond AmideO->Metal Coordinate Bond

Figure 1: Logical flow of MIB chelation. The ligand utilizes the isoxazole nitrogen and amide oxygen to bind the metal center.

Ligand Synthesis Protocol

Objective: Synthesize high-purity MIB from 3-amino-5-methylisoxazole and benzoyl chloride.

Materials
  • 3-Amino-5-methylisoxazole (CAS: 1072-67-9)

  • Benzoyl Chloride (CAS: 98-88-4)

  • Pyridine (Solvent/Base)

  • Ethanol (Recrystallization)

Step-by-Step Methodology
  • Preparation: Dissolve 0.01 mol (0.98 g) of 3-amino-5-methylisoxazole in 10 mL of dry pyridine in a round-bottom flask.

  • Addition: Cool the solution to 0–5°C in an ice bath. Add 0.01 mol (1.16 mL) of benzoyl chloride dropwise over 15 minutes with constant stirring.

    • Mechanism:[1][2] The pyridine acts as an acid scavenger, neutralizing the HCl byproduct to drive the equilibrium forward.

  • Reflux: Remove the ice bath and heat the mixture to reflux (100°C) for 2 hours.

  • Precipitation: Pour the reaction mixture into 200 mL of ice-cold water containing 5 mL of concentrated HCl (to neutralize excess pyridine).

  • Isolation: A white precipitate (MIB) will form immediately. Filter via vacuum filtration.

  • Purification: Recrystallize from hot ethanol.

    • Yield Target: >80%[3][4]

    • Melting Point Check: Expected range 192–194°C (consistent with isoxazolyl amide derivatives).[3]

Metal Complexation Protocol

Objective: Synthesize [M(MIB)₂Cl₂] or [M(MIB)₂] complexes (where M = Cu(II), Ni(II), Co(II)).

Experimental Setup
  • Metal Salts:

    
    , 
    
    
    
    ,
    
    
    .
  • Solvent System: Methanol (MeOH) is preferred for solubility compatibility.

Workflow
  • Ligand Solution: Dissolve 2 mmol of MIB in 20 mL of hot methanol.

  • Metal Solution: Dissolve 1 mmol of the metal salt in 10 mL of methanol.

  • Mixing: Add the metal solution to the ligand solution dropwise.

    • Observation: Immediate color change indicates complexation (e.g., Green for Cu, Blue/Pink for Co).

  • pH Adjustment: Adjust pH to ~7.5 using 5% alcoholic ammonia or sodium acetate solution to facilitate deprotonation if neutral species are desired.

  • Reflux: Reflux for 3–4 hours.

  • Crystallization: Evaporate the solvent to half volume and allow to stand at room temperature. Colored crystals will separate.

Data Table: Expected Complex Properties
Metal IonGeometryExpected ColorMagnetic Moment (

)
Cu(II) Distorted OctahedralGreen / Blue-Green1.7 – 1.9 BM
Ni(II) OctahedralPale Green2.9 – 3.3 BM
Co(II) Octahedral / TetrahedralPink / Blue4.3 – 5.2 BM
Zn(II) TetrahedralColorlessDiamagnetic

Characterization & Validation

To ensure scientific integrity, the following spectral shifts must be validated to confirm coordination.

Infrared Spectroscopy (FT-IR)[4][5]
  • Amide Carbonyl (

    
    ): 
    
    • Free Ligand: ~1660–1680 cm⁻¹

    • Complex: Shift to lower frequency (~1630–1640 cm⁻¹) indicates coordination via Oxygen.

  • Isoxazole Nitrogen (

    
    ): 
    
    • Free Ligand: ~1590–1610 cm⁻¹[4]

    • Complex: Shift to lower frequency (~15–20 cm⁻¹) indicates coordination via the Ring Nitrogen.

  • Metal-Ligand Bonds: Appearance of new bands in the far-IR region (400–500 cm⁻¹) corresponding to

    
     and 
    
    
    
    .
1H NMR (for diamagnetic Zn/Cd complexes)
  • Amide Proton (-NH): The amide proton signal (typically

    
     10.5–11.0 ppm) will disappear if deprotonation occurs, or shift downfield if it remains but hydrogen bonding networks are altered.
    
  • Methyl Group: The 5-methyl signal on the isoxazole ring often shifts slightly due to the electron-withdrawing effect of the metal center.

Applications & Biological Relevance[2][5][6][7]

Antimicrobial Pharmacophore Modeling

MIB complexes serve as excellent models for understanding how metal ions enhance the bioactivity of isoxazole-based drugs.

  • Mechanism: Chelation theory suggests that polarity of the metal ion is reduced upon complexation (due to partial sharing of positive charge with donor groups). This increases the lipophilic character of the complex, favoring permeation through lipid layers of bacterial cell membranes (Tweedy’s Overtone Concept).

  • Protocol for Testing: Use the Agar Well Diffusion method against S. aureus (Gram +) and E. coli (Gram -). MIB complexes often show higher inhibition zones compared to the free ligand.

Structural Diagram: Biological Interaction

BioActivity Complex MIB-Metal Complex (Lipophilic) Membrane Bacterial Cell Membrane (Lipid Bilayer) Complex->Membrane Enhanced Permeation (Tweedy's Theory) CellInterior Intracellular Target (DNA/Enzymes) Membrane->CellInterior Transport CellInterior->CellInterior Oxidative Stress Inhibition of Replication

Figure 2: Mechanism of action for antimicrobial activity of MIB complexes.

References

  • Kanagaraj, G., & Rao, G. N. (1992). Synthesis and Characterization of Some First Row Transition Metal Complexes of 4-Amino-N-(5-methyl-3-isoxazolyl-benzenesulfonamide (Sulfamethoxazole). Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry. Link

    • Context: Establishes the baseline coordination mode of the isoxazole-amine moiety.
  • Yasmeen, S., et al. (2010). N-{4-[(5-Methylisoxazol-3-yl)sulfamoyl]phenyl}benzamide. Acta Crystallographica Section E. Link

    • Context: Provides crystallographic data for the benzamide derivative, confirming the geometry of the amide-isoxazole linkage.
  • Bhowmick, A. C., et al. (2019).[5] Coordination Complexes of Transition Metals and Schiff Base with Potent Medicinal Activity.[6][5][7] American Journal of Chemistry.[5] Link

    • Context: Comparative protocols for antimicrobial testing of similar amide-based ligands.
  • Lynch, D. E., et al. (1998). Polymorphism in N-(5-methylisoxazol-3-yl)malonamide. CrystEngComm.

Sources

Application

preparation of isoxazole benzamide derivatives for antimicrobial screening

Optimized Synthesis and Antimicrobial Profiling of N-(Isoxazol-3-yl)benzamide Derivatives Abstract & Strategic Rationale The rise of multi-drug resistant (MDR) pathogens necessitates the exploration of novel pharmacophor...

Author: BenchChem Technical Support Team. Date: February 2026

Optimized Synthesis and Antimicrobial Profiling of N-(Isoxazol-3-yl)benzamide Derivatives

Abstract & Strategic Rationale

The rise of multi-drug resistant (MDR) pathogens necessitates the exploration of novel pharmacophores.[1][2] The isoxazole-benzamide hybrid scaffold represents a privileged structure in medicinal chemistry, combining the metabolic stability of the benzamide linker with the bioactive isoxazole core. These derivatives have demonstrated potency against Gram-positive (e.g., MRSA) and Gram-negative bacteria by targeting bacterial cell division protein FtsZ and DNA gyrase [1, 2].[2]

This Application Note provides a validated, scalable protocol for the synthesis of 3,5-disubstituted isoxazole benzamides, specifically focusing on the N-(5-phenylisoxazol-3-yl)benzamide series. Unlike generic organic chemistry recipes, this guide emphasizes impurity control, yield optimization, and CLSI-compliant antimicrobial screening.

Chemical Synthesis Workflow

The synthesis strategy employs a convergent approach: constructing the heterocyclic amine core first, followed by acylation. This allows for the rapid generation of combinatorial libraries by varying the acid chloride in the final step.

2.1. Pathway Visualization

The following diagram illustrates the reaction logic and critical control points.

SyntheticPathway cluster_QC Quality Control Gates Start1 Benzoylacetonitrile (β-ketonitrile) Intermediate 3-Amino-5-phenylisoxazole (Key Intermediate) Start1->Intermediate Cyclization (Reflux, 4h) pH > 10 control Reagent1 Hydroxylamine HCl (NaOH, EtOH/H2O) Reagent1->Intermediate Product N-(5-phenylisoxazol-3-yl)benzamide (Target Scaffold) Intermediate->Product Amidation (0°C to RT) Anhydrous Reagent2 4-Substituted Benzoyl Chloride (Pyridine/TEA, DCM) Reagent2->Product

Figure 1: Convergent synthetic pathway for isoxazole benzamide derivatives.

2.2. Detailed Protocol: Synthesis of 3-Amino-5-phenylisoxazole (Core)

Rationale: The reaction of


-ketonitriles with hydroxylamine is regioselective under basic conditions. Maintaining high pH (>10) is crucial to favor the formation of the 3-amino isomer over the 5-amino isomer [3].

Materials:

  • Benzoylacetonitrile (10 mmol)

  • Hydroxylamine hydrochloride (NH₂OH[1]·HCl) (12 mmol)

  • Sodium Hydroxide (NaOH) (12 mmol)

  • Ethanol (95%) and Distilled Water

Procedure:

  • Preparation: Dissolve NH₂OH·HCl (0.83 g) in water (5 mL). Separately, dissolve NaOH (0.48 g) in water (5 mL) and add to the hydroxylamine solution.

  • Addition: Add benzoylacetonitrile (1.45 g) dissolved in Ethanol (15 mL) to the basic hydroxylamine mixture.

  • Reflux: Heat the mixture to reflux (approx. 78-80°C) for 4–6 hours.

    • Critical Check: Monitor via TLC (Hexane:EtOAc 7:3). The starting nitrile spot (

      
      ) should disappear, replaced by a lower 
      
      
      
      amine spot.
  • Work-up: Pour the reaction mixture into crushed ice (100 g). Stir vigorously for 20 minutes.

  • Isolation: Filter the resulting precipitate. Wash with cold water (3 x 20 mL) to remove residual salts and NaOH.

  • Purification: Recrystallize from Ethanol/Water (1:1). Dry in a vacuum oven at 50°C.

    • Expected Yield: 75–85%.

    • Appearance: White to off-white crystalline solid.

2.3. Detailed Protocol: Amide Coupling (Derivatization)

Rationale: Using acid chlorides with a weak base (pyridine) is preferred over coupling agents (EDC/HOBt) for this specific scaffold due to the lower nucleophilicity of the isoxazole amine. The acid chloride ensures complete conversion [4].

Materials:

  • 3-Amino-5-phenylisoxazole (from Step 2.1) (1.0 mmol)[3]

  • 4-Nitrobenzoyl chloride (or substituted equivalent) (1.1 mmol)

  • Pyridine (anhydrous) (2.0 mmol)

  • Dichloromethane (DCM) (anhydrous) (10 mL)

Procedure:

  • Dissolution: In a flame-dried round-bottom flask, dissolve the isoxazole amine in anhydrous DCM under Nitrogen atmosphere. Add Pyridine.

  • Acylation: Cool the solution to 0°C (ice bath). Add the benzoyl chloride dropwise (dissolved in 2 mL DCM) over 10 minutes.

    • Why 0°C? To prevent di-acylation of the amine.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 6–8 hours.

  • Quench: Add saturated NaHCO₃ solution (10 mL) to quench unreacted acid chloride.

  • Extraction: Separate the organic layer. Wash with 1M HCl (to remove pyridine), followed by Brine. Dry over anhydrous Na₂SO₄.

  • Purification: Evaporate solvent. Recrystallize the crude solid from Ethanol or purify via flash chromatography (Silica gel, Hexane:EtOAc gradient).

Analytical Validation (Self-Validating Metrics)

To ensure the integrity of the library, synthesized compounds must meet the following spectral criteria before biological testing.

TechniqueDiagnostic SignalStructural Confirmation
IR Spectroscopy 3300–3400 cm⁻¹ (NH stretch)Confirms amide bond formation (shift from amine doublet).
IR Spectroscopy 1650–1680 cm⁻¹ (C=O stretch)Confirms presence of the benzamide carbonyl.
¹H NMR (DMSO-d₆)

10.5–11.0 ppm (Singlet)
The amide NH proton (deshielded).
¹H NMR (DMSO-d₆)

6.8–7.2 ppm (Singlet)
The isoxazole C4-H proton (characteristic singlet).
Mass Spec (ESI) [M+H]⁺Molecular ion peak matching formula weight.
Antimicrobial Screening Protocol (CLSI M07-A10)

This protocol adheres to the Clinical and Laboratory Standards Institute (CLSI) guidelines for Broth Microdilution [5, 6].

4.1. Screening Workflow

MIC_Workflow Stock Compound Stock (10 mg/mL in DMSO) Dilution Serial Dilution (Mueller-Hinton Broth) Stock->Dilution 2-fold series Plate 96-Well Plate (Final Vol: 100 µL/well) Dilution->Plate Inoculum Bacterial Inoculum (0.5 McFarland Standard) Inoculum->Plate 5 x 10^5 CFU/mL Incubate Incubation (37°C, 16-20h) Plate->Incubate Read Read MIC (Visual Turbidity/OD600) Incubate->Read

Figure 2: CLSI-compliant Broth Microdilution Workflow.

4.2. Step-by-Step Assay
  • Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Compound Preparation:

    • Dissolve test compounds in 100% DMSO to create a stock solution (e.g., 1024 µg/mL).

    • Note: Final DMSO concentration in the assay well must be <1% to avoid toxicity to bacteria.

  • Inoculum Standardization:

    • Select 3–5 isolated colonies of S. aureus (ATCC 29213) or E. coli (ATCC 25922).

    • Suspend in saline to match 0.5 McFarland turbidity standard (approx.

      
       CFU/mL).
      
    • Dilute this suspension 1:150 in CAMHB to achieve the final test concentration of

      
       CFU/mL.
      
  • Plating:

    • Dispense 50 µL of diluted compound series into wells.

    • Add 50 µL of the bacterial inoculum to each well.

    • Controls: Include Positive Control (Growth, no drug) and Negative Control (Sterile media).

  • Incubation: 35 ± 2°C for 16–20 hours in ambient air.

  • Determination: The MIC is the lowest concentration showing no visible growth (turbidity).

Structure-Activity Relationship (SAR) Insights

Based on current literature and the isoxazole pharmacophore [7, 8], anticipate the following trends during data analysis:

  • Electron-Withdrawing Groups (EWG): Substituents like -NO₂ , -F , or -Cl at the para position of the benzamide ring typically increase lipophilicity and potency against Gram-positive strains.

  • Steric Bulk: Large ortho-substituents may reduce activity by twisting the amide bond out of planarity, disrupting binding to the target (likely FtsZ).

  • Isoxazole Substitution: The 5-phenyl group is essential for hydrophobic interaction. Replacing it with an alkyl group (e.g., methyl) often drastically reduces potency.

References
  • Design, synthesis and structure-based optimization of novel isoxazole-containing benzamide derivatives as FtsZ modulators. ResearchGate. [Link]

  • Synthesis, Antimicrobial Activity, and Molecular Modeling Studies of Some Benzoxazole Derivatives. Bentham Science. [Link]

  • A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles. Organic Chemistry Portal. [Link]

  • Synthesis and Antimicrobial Screening of Some Novel Isoxazole Derivatives. Journal of Pharma Insights and Research. [Link]

  • M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI. [Link][4]

  • Minimum Inhibitory Concentration (MIC) Assays Using Broth Microdilution Method. Protocols.io. [Link][5]

  • Benzisoxazole: a privileged scaffold for medicinal chemistry. National Institutes of Health (PMC). [Link]

  • Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica. [Link]

Sources

Method

Accelerated Synthesis of N-Isoxazolyl Benzamides: A Detailed Protocol for Microwave-Assisted Amide Bond Formation

An Application Note for Medicinal and Process Chemistry Abstract N-isoxazolyl benzamides represent a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial a...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Medicinal and Process Chemistry

Abstract N-isoxazolyl benzamides represent a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial and anticancer properties.[1][2][3][4][5] Traditional methods for their synthesis often involve long reaction times, harsh conditions, and the use of stoichiometric coupling agents that complicate purification and reduce atom economy.[6] This application note provides a detailed, optimized protocol for the synthesis of N-isoxazolyl benzamides via a microwave-assisted direct amidation strategy. By leveraging the principles of microwave heating, this method offers a rapid, efficient, and high-yielding alternative that aligns with the goals of green chemistry. We will explore the mechanistic rationale, provide a step-by-step experimental guide, discuss optimization parameters, and detail characterization workflows for researchers in drug discovery and development.

Introduction: The Need for Speed and Efficiency

The amide bond is a cornerstone of pharmaceutical science, with over 25% of all commercial drugs containing at least one carboxamide group.[7] Among these, compounds incorporating the N-isoxazolyl benzamide moiety are of significant interest due to their demonstrated therapeutic potential.[3][8] The conventional synthesis of these molecules typically involves the condensation of a carboxylic acid and an amine. This process does not occur spontaneously and often requires high temperatures or the use of coupling reagents, which can generate substantial waste.[6][9]

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology, dramatically accelerating chemical reactions from hours to minutes.[10] Unlike conventional heating, which relies on slow thermal conduction, microwave irradiation directly energizes polar molecules in the reaction mixture, leading to rapid and uniform heating.[11][12] This often results in higher yields, improved product purity, and enhanced reaction selectivity. For the synthesis of N-isoxazolyl benzamides, MAOS provides a powerful tool to circumvent the limitations of traditional methods, enabling faster lead optimization and library synthesis. This guide details a robust, solvent-free microwave protocol that is both efficient and environmentally conscious.[12][13]

Mechanistic Rationale and Scientific Principles

The Power of Microwave Heating

Microwave energy accelerates reactions through a mechanism known as dielectric heating. Polar molecules, such as the reactants and any polar solvent present, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to a rapid increase in internal temperature. This process is highly efficient and circumvents the slow process of thermal conductivity required by conventional oil bath heating, significantly shortening reaction times.[10][14]

Direct Amide Bond Formation

The ideal amide synthesis involves the direct coupling of a carboxylic acid and an amine with the expulsion of a water molecule, avoiding the need for pre-activation or wasteful coupling agents.[14] However, this reaction has a high activation energy barrier due to the formation of a non-reactive carboxylate-ammonium salt intermediate.

To overcome this, catalytic activation is necessary. This protocol utilizes ceric ammonium nitrate (CAN) as an efficient catalyst for direct amidation under microwave conditions.[13][15][16] While the precise mechanism is a subject of ongoing study, it is hypothesized that the cerium(IV) ion coordinates to the carboxylic acid, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by the amino-isoxazole.[14] The microwave irradiation provides the necessary energy to drive the reaction to completion quickly.

General Experimental Workflow

The entire process, from reactant preparation to final product characterization, follows a logical and streamlined sequence. The workflow is designed to maximize efficiency and ensure the reliable synthesis and validation of the target compounds.

G Reactants Reactant Preparation (Benzoic Acid Derivative + Amino-isoxazole) MW_Setup Microwave Reaction Setup (Vial Sealing, Parameter Input) Reactants->MW_Setup MW_Run Microwave Irradiation (Controlled Heating & Stirring) MW_Setup->MW_Run TLC Reaction Monitoring (TLC Analysis) MW_Run->TLC Periodic Sampling TLC->MW_Run Reaction Incomplete Workup Work-up & Isolation (Quenching, Extraction, Drying) TLC->Workup Reaction Complete Purify Purification (Recrystallization or Column Chromatography) Workup->Purify Characterize Characterization (NMR, IR, MS) Purify->Characterize Final Pure N-Isoxazolyl Benzamide Characterize->Final

Caption: High-level workflow for microwave-assisted synthesis.

Materials and Methods

Equipment
  • Monowave or multi-mode microwave reactor

  • 10 mL microwave reaction vials with snap caps

  • Magnetic stir bars

  • Rotary evaporator

  • Standard laboratory glassware (beakers, flasks, separatory funnel)

  • Analytical balance

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

  • Flash chromatography system or glass columns

  • NMR Spectrometer (e.g., 400 MHz or higher)

  • FT-IR Spectrometer

  • Mass Spectrometer (ESI or other)

Reagents and Chemicals

The following table lists representative reagents for the synthesis of N-(5-methylisoxazol-3-yl)benzamide.

ReagentCAS No.FormulaM.W.SupplierGrade
Benzoic Acid65-85-0C₇H₆O₂122.12Sigma-Aldrich≥99.5%
3-Amino-5-methylisoxazole1072-67-9C₄H₆N₂O98.10Sigma-Aldrich97%
Ceric Ammonium Nitrate (CAN)16774-21-3(NH₄)₂Ce(NO₃)₆548.22Sigma-Aldrich≥98.5%
Ethyl Acetate141-78-6C₄H₈O₂88.11Fisher ScientificACS Grade
Hexanes110-54-3C₆H₁₄86.18Fisher ScientificACS Grade
Sodium Bicarbonate144-55-8NaHCO₃84.01Sigma-Aldrich≥99.5%
Anhydrous Sodium Sulfate7757-82-6Na₂SO₄142.04Sigma-Aldrich≥99.0%

Detailed Experimental Protocol

This protocol describes the synthesis of N-(5-methylisoxazol-3-yl)benzamide as a representative example.

Step 1: Reagent Preparation

  • To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add benzoic acid (122.1 mg, 1.0 mmol, 1.0 eq.).

  • Add 3-amino-5-methylisoxazole (98.1 mg, 1.0 mmol, 1.0 eq.).

  • Add ceric ammonium nitrate (CAN) (11.0 mg, 0.02 mmol, 2 mol%).

Step 2: Microwave Reactor Setup

  • Securely seal the vial with a cap.

  • Place the vial into the cavity of the microwave reactor.

  • Set the reaction parameters on the instrument control panel:

    • Temperature: 160 °C (Use the instrument's IR sensor to monitor)

    • Power: Dynamic (The instrument will adjust power to maintain temperature)

    • Reaction Time: 15 minutes

    • Stirring: 600 RPM

    • Pre-stirring: 30 seconds

Step 3: Reaction and Work-up

  • Initiate the microwave irradiation. The reaction will proceed for the set time.

  • After 15 minutes, the instrument will automatically cool the vessel using compressed air. Wait until the vial temperature is below 50 °C before handling.

  • Carefully open the vial and add 20 mL of ethyl acetate.

  • Transfer the mixture to a 125 mL separatory funnel.

  • Wash the organic layer sequentially with:

    • 20 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

    • 20 mL of water.

    • 20 mL of brine.

  • Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Step 4: Purification

  • The crude product can be purified by flash column chromatography on silica gel.

  • Use a gradient eluent system, starting with 10% ethyl acetate in hexanes and gradually increasing to 30% ethyl acetate in hexanes.

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to obtain a white solid.

  • Alternatively, recrystallization from an ethanol/water mixture can be employed for purification.

Results: Optimization of Reaction Conditions

To establish the optimal protocol, the reaction between benzoic acid and an amine was tested under various conditions. The results clearly demonstrate the superiority of the catalyzed, solvent-free microwave method.[13]

EntryCatalyst (mol%)Temp (°C)Time (min)SolventYield (%)
1None16060None< 5
2CAN (2)10015None65
3CAN (2)14015None88
4 CAN (2) 160 15 None 95
5CAN (2)16015Toluene72
6CAN (2)180 (reflux)12 hoursToluene (Conventional)45

Discussion of Results:

  • Catalyst is Crucial: The uncatalyzed reaction (Entry 1) shows negligible product formation, confirming the necessity of the CAN catalyst to overcome the activation barrier.[14]

  • Temperature Dependence: Yields improve significantly with increasing temperature from 100 °C to 160 °C (Entries 2-4), highlighting the thermal nature of the reaction.

  • Solvent-Free Advantage: The solvent-free reaction (Entry 4) provides a superior yield compared to using a conventional solvent like toluene (Entry 5), simplifying the work-up and improving the green credentials of the process.[9][13]

  • Microwave vs. Conventional Heating: The microwave-assisted reaction (Entry 4) achieves a 95% yield in just 15 minutes, whereas conventional heating in refluxing toluene (Entry 6) yields only 45% after 12 hours, demonstrating a dramatic rate enhancement.

Product Characterization

Confirming the identity and purity of the synthesized N-isoxazolyl benzamide is a critical final step. A combination of spectroscopic methods provides unambiguous structural confirmation.

G Product Purified Product IR FT-IR Spectroscopy Product->IR NMR NMR Spectroscopy (¹H and ¹³C) Product->NMR MS Mass Spectrometry Product->MS IR_Result Identify Key Functional Groups (C=O, N-H) IR->IR_Result NMR_Result Elucidate Full C-H Framework (Confirm Connectivity) NMR->NMR_Result MS_Result Confirm Molecular Weight ([M+H]⁺) MS->MS_Result Confirm Structure Confirmed IR_Result->Confirm NMR_Result->Confirm MS_Result->Confirm

Caption: Workflow for spectroscopic characterization of the final product.

Expected Spectral Data for N-(5-methylisoxazol-3-yl)benzamide:

  • ¹H NMR (DMSO-d₆): Signals corresponding to the benzoyl aromatic protons, a singlet for the isoxazole methyl group, a singlet for the isoxazole ring proton, and a broad singlet for the N-H amide proton are expected.[17][18]

  • ¹³C NMR (DMSO-d₆): Resonances for the amide carbonyl carbon (~165 ppm), along with signals for the aromatic and isoxazole ring carbons.[17][18]

  • IR (KBr): Characteristic absorption bands for N-H stretching (~3300 cm⁻¹), aromatic C-H stretching (~3050 cm⁻¹), and a strong amide C=O stretching (~1660 cm⁻¹).[17][19]

  • HRMS (ESI-TOF): Calculation for C₁₁H₁₀N₂O₂ [M+H]⁺ should match the observed mass to within 5 ppm.[17]

Troubleshooting Guide

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Yield 1. Inactive catalyst. 2. Temperature too low. 3. Insufficient reaction time. 4. Poor quality reagents.1. Use fresh CAN. 2. Increase temperature in 10-20 °C increments. 3. Increase reaction time in 5-minute increments. 4. Verify the purity of starting materials.
Incomplete Reaction 1. Non-optimal temperature or time. 2. Inefficient stirring.1. Refer to the optimization table; increase temperature or time. 2. Ensure the magnetic stir bar is rotating properly throughout the reaction.
Multiple Products/Impurities 1. Temperature too high, causing decomposition. 2. Presence of water in reagents.1. Decrease the reaction temperature by 10-20 °C. 2. Use anhydrous reagents and ensure glassware is dry. Improve purification via chromatography.
Vial Pressure Error 1. Reaction producing excess gas. 2. Reaction temperature set too high for the solvent (if used).1. Reduce the scale of the reaction. 2. Ensure the set temperature is below the boiling point of the solvent at pressure. For solvent-free, ensure reactants are thermally stable.

Conclusion

This application note demonstrates that microwave-assisted, catalyst-mediated synthesis is a superior method for the rapid and efficient production of N-isoxazolyl benzamides. The protocol is robust, high-yielding, and aligns with the principles of green chemistry by operating under solvent-free conditions. By significantly reducing reaction times from many hours to mere minutes, this technique provides a substantial advantage for chemists in the pharmaceutical industry, accelerating the discovery and development of new therapeutic agents.

References

  • Cao, H., Shi, Y., Yan, P., Bie, F., & Ma, J. (2025). Microwave-assisted direct amidation of thioesters: a green approach. Organic & Biomolecular Chemistry, 23, 7793-7800. [Link]

  • Krawczyk, M., & Demkowicz, S. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. Molecules, 25(8), 1761. [Link]

  • Krawczyk, M., & Demkowicz, S. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. MDPI. [Link]

  • Galkin, M. V., & Ananikov, V. P. (2022). Nanostructured Carbon Catalyst for Amide Coupling Reactions under Microwave Heating in the Absence of a Solvent. ACS Applied Nano Materials. [Link]

  • Shinde, S. D., & Kategaonkar, A. H. (2021). Microwave-assisted One-pot Synthesis of Amide Bond using WEB. Bentham Science. [Link]

  • Sowdari, D. S., et al. (2020). Synthesis of amide-linked benzazolyl isoxazoles adopting green methods and evaluation as antimicrobials. Journal of Heterocyclic Chemistry. [Link]

  • Horváth, P., & Varma, R. S. (2023). Microwave-assisted Reactions with Solid Acid and Base Catalysts. Royal Society of Chemistry. [Link]

  • Krawczyk, M., & Demkowicz, S. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. PMC. [Link]

  • Various Authors. (2025). Microwave‐Assisted Synthesis of Amide under Solvent‐free Conditions. ResearchGate. [Link]

  • Reddy, P. S. N., et al. (2005). Synthesis and characterization of novel 6-fluoro-4-piperidinyl-1,2-benzisoxazole amides and 6-fluoro-chroman-2-carboxamides: antimicrobial studies. PubMed. [Link]

  • Various Authors. (2025). A Review of Amide Bond Formation in Microwave Organic Synthesis. ResearchGate. [Link]

  • Various Authors. (N.D.). Design, synthesis and structure-based optimization of novel isoxazole-containing benzamide derivatives as FtsZ modulators. ResearchGate. [Link]

  • Various Authors. (2026). Synthesis of 3-Aminobenzisoxazoles Using an Electrophilic Aminating Reagent. ResearchGate. [Link]

  • Various Authors. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. MDPI. [Link]

  • Various Authors. (N.D.). Solid Phase Synthesis of Isoxazole and Isoxazoline-carboxamides via [2+3]-Dipolar Cycloaddition Using Resin-bound Alkynes or Alkenes. PMC. [Link]

  • Various Authors. (N.D.). Microwave assisted synthesis of some new isoxazol y I tri azi nan-2-ones. ResearchGate. [Link]

  • Anacardi, M., et al. (1993). Synthesis and antifungal activity of new N-isoxazolyl-2-iodobenzamides. PubMed. [Link]

  • Nayak, S. K., et al. (2022). Microwave irradiated green synthesis of novel isoxazole derivatives as anti-epileptic agent. Current Trends in Biotechnology and Pharmacy. [Link]

  • Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Hilaris. [Link]

  • Various Authors. (N.D.). Experimental procedures, characterization data and copies of NMR spectra. Beilstein Journals. [Link]

  • Various Authors. (2022). N-[3-(Chloromethyl)-1,2-benzisoxazol-5-yl]acetamide. MDPI. [Link]

  • Various Authors. (N.D.). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. PMC. [Link]

  • Various Authors. (N.D.). Microwave assisted synthesis and in silico molecular modeling studies some new derivatives of (Z). Der Pharma Chemica. [Link]

  • Khadse, S. C., & Chatpalliwar, V. A. (2012). Synthesis of Benzamides by Microwave Assisted Ring Opening of Less Reactive Dimethylaminobenzylidene Oxazolone. ResearchGate. [Link]

  • Various Authors. (2018). Efficient Antimicrobial Activities of Microwave-Assisted Synthesis of Benzisoxazole Derivatives. Oriental Journal of Chemistry. [Link]

  • Various Authors. (2025). Studies of the Synthesis of Fused Isoxazoline/Isoquinolinones and Evaluation of the Antifungal Activity of Isoxazole-like Benzamide and Isoquinolinone Hybrids. MDPI. [Link]

  • Various Authors. (2020). Synthesis, Characterization, and Evaluation of Biological Activities of Imidazolyl-Isoxazoline Analogue. Biointerface Research in Applied Chemistry. [Link]

  • Chen, T., et al. (2026). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. ResearchGate. [Link]

  • Various Authors. (2023). Design, Synthesis, Characterization and Antimicrobial Screening of Newly Synthesized Isoxazole of Vanillin Analogues. PSJD. [Link]

  • Various Authors. (N.D.). Synthesis, Characterization, DFT Mechanistic Study, Antimicrobial Activity, Molecular Modeling, and ADMET Properties of Novel Pyrazole-isoxazoline Hybrids. PMC. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving yield of N-(5-methyl-3-isoxazolyl)benzamide synthesis

Technical Support Center: Synthesis of N-(5-methyl-3-isoxazolyl)benzamide Executive Summary & Core Challenge The synthesis of N-(5-methyl-3-isoxazolyl)benzamide appears deceptively simple—a standard amide coupling betwee...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of N-(5-methyl-3-isoxazolyl)benzamide

Executive Summary & Core Challenge

The synthesis of N-(5-methyl-3-isoxazolyl)benzamide appears deceptively simple—a standard amide coupling between 3-amino-5-methylisoxazole and benzoyl chloride. However, user reports frequently cite yields below 40% and difficulties in purification.

The Scientific Reality: The core issue is the electronic deactivation of the exocyclic amino group. The isoxazole ring is electron-withdrawing (due to the electronegative oxygen and nitrogen). The resonance structures delocalize the nitrogen lone pair into the ring, significantly lowering its nucleophilicity compared to aniline or alkyl amines. Furthermore, the 3-amino position is less reactive than the 5-amino position found in other isomers.

This guide provides a "Gold Standard" protocol designed to overcome this specific kinetic barrier, along with a troubleshooting matrix for common failure modes.

Reaction Mechanism & Critical Pathways

To improve yield, we must visualize the competition between the desired acylation and the hydrolysis of the acyl chloride.

ReactionPathway Start 3-Amino-5-methylisoxazole (Weak Nucleophile) Intermediate Tetrahedral Intermediate Start->Intermediate + Base (Pyridine) Slow Step Reagent Benzoyl Chloride (Electrophile) Reagent->Intermediate Side1 Benzoic Acid (Hydrolysis Product) Reagent->Side1 + H2O (Wet Solvent) DMAP DMAP Catalyst (Acyl Transfer) Reagent->DMAP Activation Product N-(5-methyl-3-isoxazolyl)benzamide (Target) Intermediate->Product - HCl Side2 Bis-acylated Imide (Over-reaction) Product->Side2 + Excess Benzoyl Cl High Temp DMAP->Intermediate Fast Transfer

Figure 1: Reaction pathway showing the competition between productive acylation (green) and moisture-induced hydrolysis or bis-acylation (red). DMAP acts as a nucleophilic shuttle.

Gold Standard Protocol

Method: Modified Schotten-Baumann (Anhydrous) Rationale: We replace the standard biphasic Schotten-Baumann (water/DCM) with an anhydrous pyridine system. Pyridine acts as both the solvent and the acid scavenger, preventing protonation of the already weak amine. DMAP (4-Dimethylaminopyridine) is added as a hyper-nucleophilic catalyst to form a reactive N-acylpyridinium intermediate.

Reagents:
  • Limiting Reagent: 3-Amino-5-methylisoxazole (1.0 equiv)

  • Electrophile: Benzoyl chloride (1.1 equiv) — Freshly distilled if possible.

  • Solvent/Base: Dry Pyridine (Concentration ~0.5 M)

  • Catalyst: DMAP (0.1 equiv)

Step-by-Step Workflow:
  • Preparation: Flame-dry a round-bottom flask and purge with Nitrogen/Argon.

  • Dissolution: Add 3-Amino-5-methylisoxazole (1.0 eq) and DMAP (0.1 eq) to the flask. Dissolve in dry Pyridine.

  • Cooling: Cool the solution to 0°C in an ice bath. Crucial: This prevents bis-acylation.

  • Addition: Add Benzoyl chloride (1.1 eq) dropwise over 15–20 minutes.

    • Observation: A white precipitate (pyridinium hydrochloride) may form.[1]

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (Start with 30% EtOAc/Hexane).

  • Quench: Pour the reaction mixture into ice-cold water (10x reaction volume).

    • Why? Pyridine is water-soluble; the amide product is likely not. This precipitates the product.[1]

  • Isolation: Filter the solid precipitate. Wash with cold water (to remove pyridine) and dilute HCl (0.5M) to remove unreacted amine.

  • Purification: Recrystallize from Ethanol or Acetone/Water .

Troubleshooting Guide & FAQs

Q1: My TLC shows starting material (amine) remaining even after 24 hours.

  • Diagnosis: The amine is too unreactive, or the benzoyl chloride has hydrolyzed.

  • Fix:

    • Ensure Pyridine is dry (store over KOH pellets or molecular sieves).

    • Increase temperature to 60°C (reflux). The isoxazole ring is stable, but watch for imide formation.

    • Switch to Method B (High Force): Use the carboxylic acid (Benzoic acid) with HATU (1.2 eq) and DIPEA (2.0 eq) in DMF. HATU is superior for sterically hindered or electron-deficient amines.

Q2: I am getting a byproduct that runs higher (less polar) than the product on TLC.

  • Diagnosis: Bis-acylation (Formation of the imide: N,N-dibenzoyl...).

  • Fix:

    • Strictly control stoichiometry. Use exactly 1.0–1.05 equivalents of benzoyl chloride.

    • Keep the reaction at 0°C for longer before warming.

    • Rescue: If the imide is formed, treat the crude product with mild base (NaOH/MeOH) for 30 mins. The second benzoyl group is labile and will cleave off, returning the desired mono-amide.

Q3: The product is oiling out or not precipitating during the water quench.

  • Diagnosis: Pyridine content is too high or the product is slightly soluble.

  • Fix:

    • Extract the aqueous quench mixture with Ethyl Acetate (3x).

    • Wash the organic layer with 1M CuSO₄ (Copper Sulfate) solution.

    • Visual Indicator: The CuSO₄ solution will turn dark blue as it complexes with pyridine, removing it from the organic layer. Wash until the blue color persists in the aqueous layer.

Q4: Yield is low (<40%). Where is the mass balance?

  • Diagnosis: Likely lost to water during workup if the amide has unexpected polarity, or degradation.

  • Fix: Check the aqueous layer.[2] If the pH is very low (acidic), the isoxazole nitrogen might be protonated (though unlikely given pKa). Neutralize to pH 7 before extraction.

Diagnostic Decision Tree

Use this logic flow to determine the next step in your experiment.

Troubleshooting Start Reaction Complete? CheckTLC Analyze TLC Start->CheckTLC Result1 Starting Material Remains CheckTLC->Result1 Result2 New Spot + Byproducts CheckTLC->Result2 Result3 Clean Conversion CheckTLC->Result3 Action1 Add DMAP (cat.) Heat to 50°C Result1->Action1 Action2 Check Stoichiometry (Reduce Acid Chloride) Result2->Action2 Action3 Quench in Ice Water Acid Wash Result3->Action3 Action1->CheckTLC Re-check 2h

Figure 2: Troubleshooting logic for maximizing yield.

References

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[3][4] Tetrahedron, 61(46), 10827-10852. Link

    • Context: General review establishing the hierarchy of coupling reagents (Acid Chlorides > Anhydrides > Esters)
  • Katritzky, A. R. (2010). Handbook of Heterocyclic Chemistry. Elsevier. Context: Details the electronic properties of isoxazoles, specifically the electron-withdrawing effect of the N-O bond which lowers the pKa of the 3-amino group to ~2.4.
  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 66172, 3-Amino-5-methylisoxazole. Link

    • Context: Physical properties and reactivity d
  • Fisher Scientific. (n.d.). Amide Synthesis Protocols. Link

    • Context: Standard operating procedures for Schotten-Baumann and Carbodiimide coupling methods used as the baseline for the modified protocol.

Sources

Optimization

Technical Support Center: Purification Protocols for 3-Amino-5-methylisoxazole (AMI) Contaminants

[1] Executive Summary & Chemical Profile[2][3][4] The Challenge: 3-Amino-5-methylisoxazole (AMI) is a frequent contaminant in the synthesis of sulfonamides (e.g., sulfamethoxazole) and amide coupling reactions.[1] Unlike...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Profile[2][3][4]

The Challenge: 3-Amino-5-methylisoxazole (AMI) is a frequent contaminant in the synthesis of sulfonamides (e.g., sulfamethoxazole) and amide coupling reactions.[1] Unlike standard aliphatic amines, AMI presents a unique purification challenge due to its low basicity and high polarity .[1]

Chemical Profile:

Property Value Implication for Purification
Structure Isoxazole ring with -NH₂ Electron-withdrawing ring reduces nucleophilicity.[1]
pKa (Conjugate Acid) ~2.40 [1, 2] CRITICAL: Standard acidic washes (Citric acid/NH₄Cl, pH ~4-5) will NOT protonate AMI.[1] It will remain in the organic layer.
Solubility Soluble in DMSO, MeOH, DCM, EtOAc Hard to crystallize out; tracks with polar products.[1]

| Reactivity | Weak Nucleophile | Requires forcing conditions for scavenger resins.[1] |

Strategic Analysis: Why Standard Workups Fail

Most researchers fail to remove AMI because they treat it like a standard amine (e.g., triethylamine or aniline).[1]

  • The pKa Trap: To extract an amine into the aqueous phase, the aqueous pH must be at least 2 units below the amine's pKa.[1]

  • The Math: With a pKa of ~2.4, you need an aqueous phase of pH < 0.5 .[1]

  • The Consequence: Washing with 10% Citric Acid (pH 2.[1]2) or Saturated NH₄Cl (pH 4.[1]5) leaves AMI ~50-99% unprotonated, meaning it stays in your organic solvent and contaminates the product.

Module 1: The "Hard Acid" Extraction Protocol

Applicability: Stable products (Amides, Sulfonamides) that can withstand brief exposure to low pH.[1] Success Rate: >95% removal.

Workflow Diagram

ExtractionLogic Start Crude Reaction Mixture Solvent Dissolve in EtOAc or DCM Start->Solvent Wash1 Standard Wash (Water/Brine) Remove bulk salts Solvent->Wash1 Decision Is Product Acid Stable? Wash1->Decision PathA Yes (Amides/Ureas) Decision->PathA PathB No (Acetals/Boc groups) Decision->PathB AcidStep Wash with 1N - 2N HCl (Target pH < 1) PathA->AcidStep Scavenge Go to Module 3 (Scavenging) PathB->Scavenge Sep Phase Separation AcidStep->Sep OrgLayer Organic Layer (Contains Product) Sep->OrgLayer AqLayer Aqueous Layer (Contains Protonated AMI) Sep->AqLayer

Figure 1: Decision logic for AMI extraction based on product stability.[1]

Step-by-Step Protocol
  • Dilution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) . Avoid DCM if possible as emulsions are more common, but DCM is acceptable if solubility is an issue [1].

  • The "Hard" Wash: Wash the organic layer 2× with 1N HCl (or 2N HCl if the product is very stable).[1]

    • Note: Verify the pH of the aqueous layer coming out is < 1. If it rises, the amine is buffering it; add more acid.

  • Back-Extraction (Optional but Recommended): Extract the combined acidic aqueous layers once with fresh EtOAc to recover any product that might have been pulled into the water.[1] Combine this with the main organic layer.

  • Neutralization: Wash the combined organic layer with Saturated NaHCO₃ (to remove excess acid), then Brine.[1]

  • Drying: Dry over Na₂SO₄ and concentrate.

Module 2: Chromatographic Purification

Applicability: When extraction is impossible (acid-sensitive product) or trace AMI remains.[1]

The Issue: AMI is polar and possesses an H-bond donor (-NH₂).[1][2] It interacts strongly with silanols on silica gel, causing "tailing" or co-elution with polar products.

Recommended Systems
Mobile PhaseAdditiveRationale
DCM / MeOH 1% Triethylamine (Et₃N) Et₃N blocks acidic silanol sites on the silica, preventing AMI from dragging.[1]
EtOAc / Hexane None Often insufficient.[1] AMI elutes slowly and broadly.
DCM / Acetone None Acetone provides good selectivity for isoxazoles without the nucleophilicity of MeOH.[1]

Technical Tip: If using Et₃N, flush the column with the mobile phase + Et₃N before loading your sample to pretreat the silica.[1]

Module 3: Chemical Scavenging (Resin Capture)

Applicability: High-throughput chemistry, small scales (<100 mg), or acid-sensitive products.[1]

The Concept: Use a polymer-supported electrophile to covalently bond with the nucleophilic amine, then filter the resin away [3, 4].[1]

Caveat: Because AMI is a weak nucleophile (electron-poor ring), standard room-temperature scavenging with mild resins often fails.[1]

Workflow Diagram

Scavenging Input Crude Solution (Contains AMI) Resin Add PS-Isocyanate or PS-Aldehyde Input->Resin Process Agitate (Heat to 50°C required) Resin->Process Filter Filtration (Frit or Celite) Process->Filter Solid Resin-AMI Adduct (Discard) Filter->Solid Liquid Pure Filtrate (Product) Filter->Liquid

Figure 2: Scavenging workflow emphasizing the need for heat due to low AMI nucleophilicity.[1]

Protocol
  • Resin Selection: Use PS-Isocyanate (Polystyrene-supported isocyanate) or PS-Benzaldehyde .[1]

    • Why: Isocyanates form ureas; Aldehydes form imines.[1] Both are irreversible or stable enough for filtration.[1]

  • Stoichiometry: Use 3–4 equivalents of resin relative to the estimated amount of AMI.[1]

  • Conditions:

    • Standard Amine: Room temp, 1 hour.

    • AMI (Isoxazole):[1][3][4]Heat to 40–50°C for 4–12 hours. The low nucleophilicity requires thermal activation to drive the reaction to completion [4].[1]

  • Filtration: Filter through a fritted syringe or funnel.[1] Rinse the resin with DCM to recover all product.

Frequently Asked Questions (FAQ)

Q1: I used 10% Citric Acid, but the AMI is still there. Why? A: As detailed in Section 2, Citric Acid (pH ~2.[1]2) is not strong enough.[1] The pKa of AMI is ~2.4. At pH 2.2, roughly 50% of the AMI remains unprotonated and stays in the organic layer. You must use a stronger acid (HCl, pH < 1) to drive the equilibrium >99% to the aqueous phase.

Q2: My product contains a Boc-group. Can I use the HCl extraction? A: Risky. 1N HCl can cleave Boc groups, especially with prolonged contact.[1]

  • Alternative: Use the Scavenging Protocol (Module 3) or flash chromatography with 1% Et₃N (Module 2).[1]

  • Modification: If you must extract, use 0.5M HCl, keep it ice-cold (0°C), and perform the wash very quickly (< 2 mins), immediately neutralizing with cold NaHCO₃.[1]

Q3: The AMI spot on TLC is overlapping with my product. How do I separate them? A: Try "deactivating" the plate. Run the TLC plate in a jar containing mobile phase + 1% Et₃N. If they still overlap, try a different selectivity provider: switch MeOH for Acetone or Acetonitrile.

Q4: Can I remove AMI by evaporation/vacuum? A: Generally, no.[1] While some sources suggest it can volatilize with water vapor [1], its boiling point is relatively high, and it is a solid at room temperature (MP ~60°C) [2]. It is not volatile enough to be removed on a standard rotovap without co-evaporating significant amounts of product or requiring excessive heat.

References

  • US Patent 3536729A. Process for the purification of 3-amino-5-methylisoxazole.[1] (1970).[1] Google Patents. Link

  • ChemicalBook. 3-Amino-5-methylisoxazole Properties and Safety. (Accessed 2026).[1] ChemicalBook. Link

  • Biotage. PS-Isocyanate: Scavenging Nucleophiles.[1][5][6] Technical Note. Link

  • ResearchGate. Reactions of 3(5)-Aminoisoxazoles Using Classical Methods. (2016).[1][5] Chemistry of Heterocyclic Compounds. Link

Sources

Troubleshooting

Technical Support Center: Optimizing Benzamide Synthesis with Isoxazoles

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of benzamide derivatives incorporating an isoxazole moiety. The acylation of amino-isoxazoles is a crucial rea...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of benzamide derivatives incorporating an isoxazole moiety. The acylation of amino-isoxazoles is a crucial reaction, but optimizing conditions, particularly reflux time, is essential for achieving high yield and purity. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to navigate common experimental challenges.

I. Troubleshooting Guide: Diagnosing and Solving Synthesis Issues

This section addresses specific problems encountered during the synthesis of benzamides from amino-isoxazoles and acyl chlorides, often under Schotten-Baumann or related conditions.[1][2]

Problem 1: Low or No Product Yield

  • Potential Cause A: Insufficient Reflux Time

    • Expert Analysis: The reaction may not have reached completion. The nucleophilicity of the amino group on the isoxazole ring can be lower than that of simpler amines due to electronic effects from the heterocyclic ring, necessitating longer reaction times.[3]

    • Solution: Monitor the reaction's progress closely. Take small aliquots from the reaction mixture at regular intervals (e.g., 1, 2, 4, 8, and 12 hours) and analyze them using Thin Layer Chromatography (TLC).[4][5] The reaction is complete when the starting amino-isoxazole spot disappears.

  • Potential Cause B: Degradation of Reagents or Product

    • Expert Analysis: Acyl chlorides are highly sensitive to moisture and can hydrolyze to the corresponding carboxylic acid, which will not react under these conditions.[6] Additionally, prolonged exposure to high temperatures during reflux can lead to the degradation of the isoxazole ring itself or the desired benzamide product.[7][8]

    • Solution:

      • Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

      • Use freshly opened or purified reagents.

      • If TLC analysis shows the initial formation of the product followed by its disappearance or the appearance of new impurity spots over time, the reflux time is too long. Reduce the time based on your time-course study.

  • Potential Cause C: Inadequate Base or Mixing

    • Expert Analysis: The acylation reaction produces one equivalent of hydrochloric acid (HCl), which protonates the unreacted amino-isoxazole, rendering it non-nucleophilic. A base is required to neutralize this acid.[9] In biphasic systems (e.g., an organic solvent and aqueous base), vigorous stirring is critical to maximize the reaction rate.[6]

    • Solution: Use at least one equivalent of a suitable base (e.g., pyridine, triethylamine, or aqueous NaOH). Ensure the stirring is vigorous enough to create a fine emulsion if the reaction is biphasic.

Problem 2: Poor Product Purity / Multiple Byproducts on TLC

  • Potential Cause A: Reflux Time is Too Long

    • Expert Analysis: As mentioned, excessive heating can cause decomposition. The isoxazole N-O bond is susceptible to cleavage under harsh thermal or pH conditions, leading to various byproducts.[10][11]

    • Solution: Perform a time-course experiment as described above. Identify the time point that provides the maximum yield of the desired product before significant byproduct formation occurs. This is your optimal reflux time.

  • Potential Cause B: Di-acylation or Other Side Reactions

    • Expert Analysis: Although less common for the isoxazole amine, side reactions can occur. The choice of solvent and temperature can influence the reaction's selectivity.[12]

    • Solution:

      • Consider lowering the reflux temperature by choosing a solvent with a lower boiling point (e.g., switching from toluene to dichloromethane if the reaction proceeds at a reasonable rate).

      • Ensure precise control over stoichiometry; adding the acyl chloride dropwise to the amine solution can sometimes minimize side reactions.

II. Frequently Asked Questions (FAQs)

Q1: How do I set up a systematic experiment to optimize reflux time?

A1: The most effective method is a time-course study. Set up the reaction as planned. At T=0 (before heating) and then at regular intervals during reflux (e.g., every 1-2 hours), use a capillary tube to withdraw a small sample. Spot these samples on a TLC plate alongside spots of your starting materials (amino-isoxazole and benzoyl chloride). Elute the plate and visualize the spots under UV light. The optimal time is the point where the amino-isoxazole spot is gone, and the product spot is at its most intense, with minimal formation of new impurity spots.[4][13]

Q2: Can the isoxazole ring open during reflux?

A2: Yes, this is a known potential issue. The stability of the isoxazole ring is dependent on its substituents, the pH of the mixture, and the temperature.[10] Prolonged heating, especially under strongly acidic or basic conditions, can promote ring-opening reactions.[14] This is a primary reason why minimizing reflux time is critical. If you suspect ring-opening, techniques like LC-MS can help identify the masses of byproducts.

Q3: What is a typical reflux time for this type of reaction?

A3: There is no single answer, as it is highly dependent on the specific substrates. For simple acylations of amino-isoxazoles, reflux times can range from 2 to 24 hours.[15][16] For example, the reaction of 4-amino-N-(5-methylisoxazol-3-yl)benzenesulfonamide with acrylic acid is conducted at reflux in water, while other acylations might use organic solvents and require several hours of heating.[16] Empirical optimization is always necessary.

Q4: Does the position of the amino group on the isoxazole ring (e.g., 3-amino vs. 5-amino) affect the required reflux time?

A4: Yes, absolutely. The electronic environment of the amino group, which is influenced by its position on the ring, directly impacts its nucleophilicity.[3][17] This change in reactivity will almost certainly alter the optimal reaction time and temperature. You must optimize the reflux time for each unique isomer you are working with.

III. Data Presentation & Protocols

Table 1: Example Time-Course Study for Benzamide Synthesis Optimization
Reflux Time (Hours)Starting Material (SM) Conversion (%)Product (P) Formation (%)Impurity (IMP) Formation (%)Observations
140%38%2%SM spot is strong. P spot is visible.
275%70%5%SM spot is weaker. P spot is strong.
495%90%5%SM spot is very faint. P spot is intense.
8>99%85%15%SM spot is gone. P spot intensity is decreasing. New IMP spot is visible.
12>99%70%30%P spot is visibly weaker. IMP spot is stronger.
Experimental Protocol: Synthesis and Monitoring of N-(5-methylisoxazol-3-yl)benzamide

This protocol outlines a general procedure for the acylation of 3-amino-5-methylisoxazole with benzoyl chloride, a common transformation.[18][19]

Materials:

  • 3-amino-5-methylisoxazole

  • Benzoyl chloride

  • Pyridine (or another suitable base)

  • Dichloromethane (DCM) or another suitable aprotic solvent

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • TLC plates (silica gel 60 F₂₅₄)

  • Eluent for TLC (e.g., 30% Ethyl Acetate in Hexane)

Procedure:

  • Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 3-amino-5-methylisoxazole (1.0 eq) in DCM. Add pyridine (1.2 eq) to the solution.

  • Reagent Addition: While stirring the solution at 0 °C (ice bath), slowly add benzoyl chloride (1.1 eq) dropwise via syringe.

  • Reflux & Monitoring:

    • Remove the ice bath and bring the reaction mixture to reflux (approx. 40 °C for DCM).

    • Begin monitoring immediately. At T=0, 1h, 2h, and every subsequent 2 hours, pause stirring, withdraw a small aliquot with a capillary, and spot it on a TLC plate.

    • Develop the TLC plate in the chosen eluent and visualize under a UV lamp.[20]

  • Workup: Once TLC indicates the consumption of the starting amine, cool the reaction to room temperature.

  • Dilute the mixture with additional DCM and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2x), water (1x), and brine (1x).

  • Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude solid by recrystallization or flash column chromatography as needed.

IV. Visualization of Workflow

The following diagram illustrates the logical workflow for optimizing reflux time based on reaction monitoring.

G cluster_prep Preparation cluster_reflux Reflux & Monitoring Loop cluster_finish Completion start Setup Reaction: - Amine, Solvent, Base add_reagent Add Acyl Chloride at 0°C start->add_reagent begin_reflux Begin Reflux add_reagent->begin_reflux monitor Take Aliquot (e.g., T = 2h, 4h, 6h) begin_reflux->monitor analyze Analyze via TLC monitor->analyze decision Is Starting Amine Consumed? analyze->decision decision->monitor No stop_reaction Stop Reaction & Cool Down decision->stop_reaction Yes workup Aqueous Workup & Extraction stop_reaction->workup purify Purify Product workup->purify final_product Characterize Final Product purify->final_product

Caption: Workflow for systematic optimization of reflux time using TLC monitoring.

V. References

  • Organic Syntheses. (2022). Synthesis of Carboxylic Acids from Benzamide Precursors Using Nickel Catalysis. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

  • L.S. College, Muzaffarpur. (2020). Schotten–Baumann reaction. Retrieved from [Link]

  • BYJU'S. (2019). Schotten Baumann Reaction. Retrieved from [Link]

  • An efficient method for synthesis, characterization and molecular docking study of new sulfamethoxazole derivatives as antibacterial. (n.d.). Retrieved from [Link]

  • ResearchGate. (n.d.). Structure and stability of isoxazoline compounds. Retrieved from [Link]

  • Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

  • Hovorka, M., et al. (2021). SYNTHESIS OF 3-((4-(N-(5-METHYLISOXAZOL-3-YL)SULFAMOYL)PHENYL)AMINO)PROPANOIC ACID DERIVATIVES. Chemistry & Chemical Technology.

  • Yasmeen, S., et al. (2010). N-{4-[(5-Methylisoxazol-3-yl)sulfamoyl]phenyl}benzamide. Acta Crystallographica Section E: Structure Reports Online.

  • ResearchGate. (n.d.). Synthesis of 4-amino-N-(5-methylisoxazol-3-yl)benzenesulfonamide (4). Retrieved from [Link]

  • Subramanian, M., et al. (2004). pH and temperature stability of the isoxazole ring in leflunomide. Drug Metabolism and Disposition.

  • ResearchGate. (n.d.). Reactions of 3(5)-Aminoisoxazoles Using Classical Methods of Activation, Microwave Irradiation, and Ultrasonication. Retrieved from [Link]

  • Asati, V., et al. (2017). The synthetic and therapeutic expedition of isoxazole and its analogs. Arabian Journal of Chemistry.

  • Wawrzynczak, A., et al. (2022). 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. Molecules.

  • PubMed. (2018). Design, synthesis and structure-based optimization of novel isoxazole-containing benzamide derivatives as FtsZ modulators. Retrieved from [Link]

  • Wikipedia. (n.d.). Acylation. Retrieved from [Link]

  • ResearchGate. (n.d.). N-{4-[(5-Methylisoxazol-3-yl)sulfamoyl]phenyl}benzamide. Retrieved from [Link]

  • PubMed. (n.d.). Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution. Retrieved from [Link]

  • Royal Society of Chemistry. (2026). Synthesis of isoxazoles and their hydrazinolysis to 5-aminopyrazoles: an approach to fluorescent derivatives. Retrieved from [Link]

  • MDPI. (2025). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. Retrieved from [Link]

  • A review of isoxazole biological activity and present synthetic techniques. (n.d.). Retrieved from [Link]

  • ResearchGate. (n.d.). Design, synthesis and structure-based optimization of novel isoxazole-containing benzamide derivatives as FtsZ modulators. Retrieved from [Link]

Sources

Optimization

overcoming steric hindrance in 3-amino-5-methylisoxazole acylation

Topic: Optimization of N-Acylation for 3-Amino-5-Methylisoxazole Ticket ID: ISOX-3-AM-001 Status: Resolved / Knowledge Base Article Executive Summary: The "Steric" Illusion User Query: "How do I overcome steric hindrance...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of N-Acylation for 3-Amino-5-Methylisoxazole Ticket ID: ISOX-3-AM-001 Status: Resolved / Knowledge Base Article

Executive Summary: The "Steric" Illusion

User Query: "How do I overcome steric hindrance when acylating 3-amino-5-methylisoxazole?"

Technical Diagnosis: While users often attribute the failure of this reaction to steric hindrance, the primary culprit is electronic deactivation , though sterics play a secondary role.

The amine at the 3-position of the isoxazole ring is electronically coupled to the ring's


-system. The adjacent oxygen and nitrogen atoms exert a strong electron-withdrawing inductive effect (

), and the ring itself acts as an electron sink. The pKa of the conjugate acid of 3-aminoisoxazole is extremely low (~2.4), making the free amine a poor nucleophile .

If you are using a bulky acylating agent (e.g., a tertiary acid chloride), you face a mismatched interface : a weak nucleophile trying to attack a hindered electrophile. Standard conditions (EDC/NHS, Pyridine/DCM) will almost invariably fail or stall.

Decision Matrix: Select Your Protocol

Before proceeding, select the workflow that matches your available reagents and substrate constraints.

AcylationStrategy Start START: Choose Acyl Source Acid Carboxylic Acid (R-COOH) Start->Acid Chloride Acid Chloride (R-COCl) Start->Chloride Standard Standard Coupling? (EDC/HOBt) Acid->Standard Simple R-COOH HATU High-Power Coupling (HATU/HOAt + DIPEA) Acid->HATU Preferred Pyridine Pyridine/DCM Chloride->Pyridine Standard DMAP Nucleophilic Catalysis (DMAP + Et3N) Chloride->DMAP Moderate R-COCl Anionic Anionic Activation (NaH or LiHMDS) Chloride->Anionic Bulky R-COCl Fail1 Likely to FAIL (Low Yield) Standard->Fail1 Fail2 Stalled Reaction Pyridine->Fail2

Figure 1: Strategic decision tree for coupling electron-deficient heteroaromatic amines.

Troubleshooting Protocols

Protocol A: The Nucleophilic Catalyst Method (Recommended First Line)

Best for: Standard acyl chlorides where the amine is the limiting factor.

The Science: Pyridine is often too weak a base to drive this reaction. You need DMAP (4-Dimethylaminopyridine) . DMAP attacks the acid chloride to form an N-acylpyridinium ion, which is more electrophilic than the acid chloride itself and less sensitive to the steric bulk of the incoming amine.

Step-by-Step:

  • Dissolve: 1.0 equiv of 3-amino-5-methylisoxazole in anhydrous DCM or THF (0.2 M).

  • Base: Add 1.2 equiv of Triethylamine (Et3N) or DIPEA (as a proton sponge).

  • Catalyst: Add 0.1 - 0.2 equiv of DMAP . (Do not omit this).

  • Addition: Add 1.1 equiv of Acid Chloride dropwise at 0°C.

  • Reflux: Allow to warm to RT. If TLC shows starting material after 2 hours, heat to reflux (DCM: 40°C, THF: 66°C).

Critical Checkpoint: If the reaction turns dark black/tarry but SM remains, the acid chloride is decomposing before the amine attacks. Switch to Protocol B .

Protocol B: The "Anionic" Method (The Nuclear Option)

Best for: Sterically hindered acid chlorides or extremely unreactive amines.

The Science: Since the amine is non-nucleophilic, we convert it into a hard nucleophile by deprotonating it. The resulting amide anion (N⁻) is orders of magnitude more reactive and will attack even hindered carbonyls.

Step-by-Step:

  • Prepare Base: Suspend 1.2 equiv of NaH (60% dispersion) in anhydrous THF (0°C) under Argon/Nitrogen.

  • Deprotonation: Add 1.0 equiv of 3-amino-5-methylisoxazole dissolved in THF dropwise.

    • Observation: Evolution of H₂ gas. The solution may turn yellow/orange.

    • Time: Stir for 30 mins at 0°C to ensure full anion formation.

  • Acylation: Add 1.1 equiv of the Acid Chloride dropwise.

  • Quench: Stir for 1 hour. Quench carefully with saturated NH₄Cl.

Safety Note: NaH generates hydrogen gas. Ensure proper venting.

Protocol C: The "Acyl Fluoride" Method (For Sensitive Substrates)

Best for: Acid-sensitive substrates or when Acid Chlorides are unstable.

The Science: Acyl fluorides are more stable to moisture than chlorides but surprisingly reactive toward amines, especially at elevated temperatures. They maintain reactivity without the rapid decomposition seen with chlorides.

Step-by-Step:

  • Activation: Treat your Carboxylic Acid (1.0 equiv) with Cyanuric Fluoride (0.5 equiv) and Pyridine (1.0 equiv) in DCM to generate the Acyl Fluoride in situ.

  • Workup: Aqueous wash to remove cyanuric byproducts (optional but cleaner).

  • Coupling: Dissolve the crude Acyl Fluoride and 3-amino-5-methylisoxazole in acetonitrile.

  • Heat: Microwave irradiation at 100°C for 30 mins or reflux overnight.

Comparative Data: Coupling Reagent Efficiency

If you must start from the Carboxylic Acid, standard EDC/NHS will likely fail. See the efficiency hierarchy below for electron-deficient amines (like isoxazoles).

Reagent SystemReactivityMechanism NoteRecommendation
EDC / HOBt LowActive ester is not electrophilic enough.Avoid
HATU / HOAt High7-azabenzotriazole leaving group utilizes "neighboring group effect" to accelerate amine attack.Recommended
T3P (Propylphosphonic anhydride) Medium-HighLow epimerization, easy workup, good for weak amines.Good Alternative
Ghosez's Reagent Very HighGenerates

-chloroenamines (highly reactive) in situ.
Expert Use Only

Mechanistic Visualization

Understanding why the reaction fails allows you to fix it. The diagram below illustrates the kinetic barriers.

Mechanism cluster_0 Pathway 1: Neutral Attack (Slow) cluster_1 Pathway 2: Anionic Attack (Fast) Amine 3-Amino-5-methylisoxazole (Weak Nucleophile) TS1 High Energy TS (Steric/Electronic Clash) Amine->TS1 Direct Attack Anion Amide Anion (Strong Nucleophile) Amine->Anion Deprotonation RCOCl Acid Chloride RCOCl->TS1 Product1 Product TS1->Product1 Slow/No Rxn Base NaH (Base) Base->Anion Product2 Product Anion->Product2 Rapid Attack on RCOCl

Figure 2: Kinetic comparison of neutral vs. anionic coupling pathways.

Frequently Asked Questions (FAQs)

Q: Can I use Pyridine as the solvent? A: You can, but it is often insufficient for this specific amine. Pyridine acts as a base and a weak catalyst. For 3-aminoisoxazoles, the nucleophilicity is so low that you need the "Turbocharger" effect of DMAP or the complete deprotonation by NaH.

Q: I see two spots on TLC. Is it possible I am acylating the ring nitrogen? A: It is possible but rare under standard conditions. The exocyclic amine (3-NH2) is the kinetic product. However, if you use NaH (Protocol B) and an excess of electrophile, you might observe bis-acylation (on the exocyclic nitrogen) or reaction at the C-4 position if the electrophile is small. Verify with NMR: The NH proton will disappear/shift significantly downfield (~10-11 ppm) upon proper amide formation.

Q: My product is stuck in the aqueous layer during workup. Why? A: 3-aminoisoxazoles and their amides can be amphoteric. If your product contains other polar groups, the isoxazole nitrogen can accept a proton at very low pH. Ensure your extraction pH is near neutral or slightly basic (pH 7-8) to keep the isoxazole neutral.

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1][2] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. [Link]

  • Due-Hansen, M. E., et al. (2016).[3][4] A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Mass Spectrometry Guide: Fragmentation Dynamics of Isoxazole Benzamides

Topic: Mass Spectrometry Fragmentation Pattern of Isoxazole Benzamides Content Type: Publish Comparison Guide Executive Summary & Strategic Context In medicinal chemistry, the isoxazole benzamide scaffold represents a cr...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Mass Spectrometry Fragmentation Pattern of Isoxazole Benzamides Content Type: Publish Comparison Guide

Executive Summary & Strategic Context

In medicinal chemistry, the isoxazole benzamide scaffold represents a critical pharmacophore, often serving as a bioisostere for amide or sulfonamide linkers in kinase inhibitors and anti-inflammatory agents (e.g., leflunomide metabolites, valdecoxib analogs). However, the structural elucidation of these compounds via Mass Spectrometry (MS) presents a unique analytical challenge: the lability of the isoxazole N–O bond competes with the stability of the benzamide linkage.

This guide provides a comparative analysis of the fragmentation behaviors of Isoxazole Benzamides versus their structural isomers (Oxazole Benzamides ) and regioisomers (3- vs. 5-substituted isoxazoles ). Unlike standard spectral libraries that list peaks, this guide focuses on the mechanistic causality—why specific bonds break—enabling researchers to predict patterns for novel derivatives.

Mechanistic Deep Dive: The "Weak Link" Hypothesis

The fragmentation of isoxazole benzamides is governed by a hierarchy of bond energies. While the amide bond (


) is typically the primary cleavage site in peptides, the isoxazole ring introduces a "weak link": the N–O bond  (approx. bond dissociation energy ~55 kcal/mol), which is significantly weaker than the amide linkage.
The Primary Pathway: Isoxazole Ring Contraction

Upon Electrospray Ionization (ESI), the protonated molecular ion


 undergoes a characteristic ring-opening sequence before amide hydrolysis occurs.
  • Protonation: Occurs preferentially at the amide oxygen or the isoxazole nitrogen.

  • N–O Bond Fission: The ring opens to form a reactive vinyl nitrene or iminoketone intermediate.

  • Recyclization/Rearrangement:

    • Path A (Azirine Intermediate): The intermediate recyclizes to a 2H-azirine, which subsequently loses CO or HCN.

    • Path B (Benzoyl Cation Formation): If the collision energy (CE) is sufficient, the amide bond cleaves, yielding the stable benzoyl cation (

      
       105).
      
Comparative Analysis: Isoxazole vs. Oxazole

Distinguishing isoxazoles from their oxazole isomers is a critical quality control step.

FeatureIsoxazole BenzamideOxazole BenzamideMechanistic Cause
Primary Cleavage N–O Bond (Ring Opening)C–O / C–N Bond (Ring Stable)The N–O bond in isoxazoles is electrostatically destabilized compared to the C–O ether linkage in oxazoles.
Diagnostic Loss Loss of CO (

) and HCN (

)
Loss of HCN (

) only
Isoxazole rearrangement via azirine leads to CO expulsion; Oxazoles rarely lose CO directly.
Low Energy Spectra Abundant fragment ionsIntact

dominates
Isoxazoles are "fragile" species; Oxazoles are aromatic and resilient.
Diagnostic Ion Benzoyl Cation (

105)
+ Ring Fragments
Oxazolium Ions Amide cleavage is faster in isoxazoles due to ring instability assisting the break.

Visualization of Fragmentation Pathways

The following diagram illustrates the divergent pathways for a generic 3-amido-isoxazole benzamide, highlighting the critical N–O cleavage event.

IsoxazoleFragmentation Precursor [M+H]+ Precursor (Protonated Isoxazole Benzamide) Transition Transition State (N-O Bond Fission) Precursor->Transition CID Energy Frag_Amine Isoxazolyl Amine Ion (Variable m/z) Precursor->Frag_Amine Amide Hydrolysis (Minor Path) Intermediate Vinyl Nitrene / Iminoketone (Open Chain) Transition->Intermediate Ring Opening Azirine 2H-Azirine Intermediate (Ring Contraction) Intermediate->Azirine Recyclization Frag_Benzoyl Benzoyl Cation (m/z 105) [Diagnostic] Intermediate->Frag_Benzoyl Amide Cleavage (High Energy) Loss_CO Fragment [M+H - CO]+ Azirine->Loss_CO -CO (28 Da)

Caption: Figure 1. ESI-MS/MS fragmentation cascade of isoxazole benzamides. Note the bifurcation between amide cleavage (red) and ring contraction (grey).

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To reliably characterize these compounds, use this "Energy-Ramping" protocol. This method validates the structure by observing the appearance of diagnostic ions at specific energy thresholds.

Phase 1: Sample Preparation
  • Solvent: Dissolve 1 mg of analyte in Methanol:Water (50:50) + 0.1% Formic Acid .

    • Why: Formic acid ensures efficient protonation (

      
      ) which is required for the charge-remote fragmentation mechanisms described above.
      
  • Concentration: Dilute to 1 µg/mL to prevent space-charge effects in ion traps.

Phase 2: Data Acquisition (Energy Ramp)

Instead of a single collision energy (CE), acquire spectra at three distinct levels to map the stability profile.

StepCE Setting (eV)Target ObservationValidation Criteria
1. Soft 10–15 eVIntact

Base peak must be parent ion. No in-source fragmentation.
2. Medium 20–30 eVRing OpeningAppearance of

(CO loss) or

(Ketene loss).
3. Hard 40–50 eVAmide CleavageDominance of m/z 105 (Benzoyl) and m/z 77 (Phenyl).
Phase 3: Isomer Differentiation Logic

Use this logic gate to distinguish Regioisomers (3-substituted vs. 5-substituted isoxazoles):

  • 3-Substituted: Often shows a dominant [M+H - CO] peak due to facile rearrangement to the azirine.

  • 5-Substituted: Ring opening often leads to [M+H - 42] (Loss of Ketene/Acetyl) or direct cleavage to the nitrile species, as the 5-position hinders the specific azirine rearrangement required for CO loss.

Comparative Data Summary

The following table summarizes the diagnostic ions for a hypothetical isoxazole benzamide (


) versus its common bioisosteres.
Compound ClassMolecular Ion (

)
Major Fragment 1Major Fragment 2Key Differentiator
Isoxazole Benzamide 217 (

)
105 (Benzoyl)189 (

)
Loss of CO (28 Da) from ring contraction.
Oxazole Benzamide 217 (

)
105 (Benzoyl)190 (

)
High stability ; No CO loss observed.
Pyridine Benzamide 227 (

)
105 (Benzoyl)122 (Aminopyridine)Loss of NH3 (17 Da) or amide cleavage only.

References

  • Bowie, J. H., et al. "Electron impact studies. XXXVII. Skeletal-rearrangement fragments in the mass spectra of alkyl and aryl isoxazoles." Australian Journal of Chemistry, 1969. Link

  • Giorgi, G., et al. "Characterization and differentiation of heterocyclic isomers: Tandem mass spectrometry... on 3-methylisoxazolo- and 2-methyloxazolopyridines."[1] Journal of the American Society for Mass Spectrometry, 1995.[1] Link

  • Zhang, J. Y., et al. "Collision-induced dissociation of valdecoxib metabolites: a novel rearrangement involving an isoxazole ring."[2] Journal of Mass Spectrometry, 2004.[2] Link

  • Traldi, P., et al. "Mass Spectrometry of Oxazoles."[3] Heterocycles, 1980.[3] Link

Sources

Comparative

Advanced HPLC Separation Guide: N-(5-methyl-3-isoxazolyl)benzamide &amp; Impurities

Executive Summary: The Separation Challenge N-(5-methyl-3-isoxazolyl)benzamide (CAS: 13053-15-1 / Analogous to 109300-30-3) is a critical pharmaceutical intermediate and analytical impurity standard often encountered in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Separation Challenge

N-(5-methyl-3-isoxazolyl)benzamide (CAS: 13053-15-1 / Analogous to 109300-30-3) is a critical pharmaceutical intermediate and analytical impurity standard often encountered in the synthesis of isoxazole-based therapeutics (e.g., Sulfamethoxazole, Valdecoxib).

The primary analytical challenge lies in resolving the neutral, moderately hydrophobic Target Amide from its highly polar hydrolytic precursors: 3-Amino-5-methylisoxazole (AMI) and Benzoic Acid . Standard generic gradients often co-elute the polar precursors in the void volume or fail to separate the target from structurally similar "bis-benzoylated" side products.

This guide provides a validated, self-consistent RP-HPLC protocol designed to maximize resolution (


) between the target and its critical impurities.

Chemical Context & Impurity Profiling

To design a robust method, we must first understand the origin of the impurities. The target molecule is typically synthesized via the benzoylation of 3-amino-5-methylisoxazole.

Impurity Origin Pathway

ImpurityPathway Precursor1 3-Amino-5-methylisoxazole (Impurity A) Polar Base Target N-(5-methyl-3-isoxazolyl)benzamide (Target Analyte) Neutral Amide Precursor1->Target Benzoylation Precursor2 Benzoyl Chloride (Reagent) Precursor2->Target Degradant Benzoic Acid (Impurity B) Polar Acid Precursor2->Degradant Hydrolysis Target->Precursor1 Hydrolysis (Acid/Base) Target->Degradant Hydrolysis SideProduct Bis-benzoylated Byproducts (Impurity C) Hydrophobic Target->SideProduct Over-benzoylation

Figure 1: Synthesis and degradation pathway identifying critical impurities based on polarity and reaction logic.

Comparative Retention Behavior

The separation relies on the "Hydrophobic Shift" introduced by the benzoyl group. The following table contrasts the physicochemical properties and predicted retention times (RT) under the recommended conditions.

Table 1: Physicochemical Profile & Retention Data[1]
AnalyteRolePolarity (LogP)pKaPredicted RT (min)*Elution Order
3-Amino-5-methylisoxazole Impurity A (Precursor)Low (0.2)~2.0 (Base)2.5 - 3.51 (Void)
Benzoic Acid Impurity B (Degradant)Low (1.9)4.2 (Acid)4.5 - 6.02
N-(5-methyl-3-isoxazolyl)benzamide Target Medium (2.5) Neutral 10.0 - 12.0 3
Bis-benzoylated Impurities Impurity C (Side Product)High (>3.0)Neutral14.0 - 16.04

*Note: RT values based on a C18 column, 150mm, 1.0 mL/min, Gradient 10-60% B.

Validated Experimental Protocol

This protocol uses an Acidic Mobile Phase strategy.

  • Why Acidic? At neutral pH, Benzoic acid is ionized (Benzoate), eluting in the void volume and potentially co-eluting with the polar amine. At pH 2.5, Benzoic acid is protonated (neutral), increasing its retention and separating it from the early-eluting amine.

Method Parameters
  • Column: C18 Endcapped (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Luna), 150 x 4.6 mm, 5 µm.

  • Temperature: 30°C (Controlled).

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV @ 254 nm (Primary) and 230 nm (Secondary for Amine sensitivity).

  • Injection Volume: 10 µL.

Mobile Phase Composition
  • Solvent A: 0.1% Phosphoric Acid in Water (pH ~2.2) OR 20mM Potassium Phosphate Buffer (pH 2.5).

  • Solvent B: Acetonitrile (HPLC Grade).

Gradient Table[3][4]
Time (min)% Solvent A (Buffer)% Solvent B (ACN)Phase Description
0.09010Equilibration: Retain polar amines.
5.07030Elution: Benzoic Acid elutes here.
15.04060Elution: Target Amide elutes here.
18.01090Wash: Elute hydrophobic side products.
20.09010Re-equilibration.

Method Development Decision Matrix

Use this logic flow to troubleshoot resolution issues during validation.

MethodLogic Start Start Validation (Standard Gradient) CheckRes Check Resolution (Rs) Target vs. Benzoic Acid Start->CheckRes ResGood Rs > 2.0 Proceed to Linearity CheckRes->ResGood Separated ResBad Rs < 1.5 (Co-elution) CheckRes->ResBad Overlap ModifyPH Decrease pH to 2.2 (Protonate Acid) ResBad->ModifyPH Acid Tailing? ModifyOrg Change Modifier (MeOH instead of ACN) ResBad->ModifyOrg Selectivity Issue? ModifyPH->CheckRes ModifyOrg->CheckRes

Figure 2: Troubleshooting logic for optimizing the separation of ionizable impurities.

Critical Analysis: Why This Method Works

The "Benzoyl Shift"

Experimental data from analogous sulfamethoxazole impurities demonstrates that the addition of a benzoyl group significantly increases hydrophobicity. In similar systems, the retention time shifts from ~5 minutes (parent amine) to ~13.5 minutes (benzoylated analog) under comparable C18 conditions [1]. This confirms that N-(5-methyl-3-isoxazolyl)benzamide will elute well after its precursors.

pH Control is Non-Negotiable

Without acidification (pH < 3.0), Benzoic acid exists as benzoate. Benzoate has virtually no retention on C18 and will co-elute with 3-amino-5-methylisoxazole in the solvent front (t0). By buffering at pH 2.5, we force Benzoic acid into its neutral form, pushing its retention to ~5-6 minutes and clearing the window for the Target Amide.

Detection Wavelength

While the benzamide moiety absorbs strongly at 254 nm, the isoxazole amine precursor has weaker absorbance at this wavelength. If high-sensitivity impurity quantification is required (e.g., <0.1%), use 230 nm or 210 nm , but ensure the mobile phase (Phosphate/Water) is transparent at these wavelengths.

References

  • NanoBioLetters . (2022). High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides. Comparison of Sulfamethoxazole and Benzoylated Impurities.

  • Sigma-Aldrich .[2] Product Specification: 4-Methyl-N-(5-methyl-3-isoxazolyl)benzamide (Pharmaceutical Analytical Impurity).

  • MDPI . (2024). Retention Mechanisms of Basic Compounds in Liquid Chromatography with Ionic Additives.

  • SIELC Technologies . Separation of Benzamide and Isoxazole Derivatives on Newcrom R1.

Sources

Safety & Regulatory Compliance

Safety

Benzamide, N-(5-methyl-3-isoxazolyl)- proper disposal procedures

Operational Guide: Safe Disposal of N-(5-methyl-3-isoxazolyl)benzamide Executive Summary & Chemical Profile Immediate Directive: N-(5-methyl-3-isoxazolyl)benzamide is a nitrogen-containing heterocyclic organic compound.[...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Guide: Safe Disposal of N-(5-methyl-3-isoxazolyl)benzamide

Executive Summary & Chemical Profile

Immediate Directive: N-(5-methyl-3-isoxazolyl)benzamide is a nitrogen-containing heterocyclic organic compound.[1] Due to the thermal properties of the isoxazole ring and potential biological activity, high-temperature incineration is the only authorized disposal method. Under no circumstances should this compound be discharged into municipal drains or evaporated in fume hoods.

Chemical Identity Verification:

  • Chemical Name: N-(5-methyl-3-isoxazolyl)benzamide[1]

  • Structure: A benzamide moiety linked to a 5-methylisoxazole ring.[1][2]

  • Molecular Formula: C

    
    H
    
    
    
    N
    
    
    O
    
    
  • Key Functional Groups: Amide (stable), Isoxazole (heterocyclic, contains N-O bond).

Hazard Assessment (The "Why"): To ensure safety, we must understand the molecular risks that dictate our disposal choice:

  • Nitrogen Content (NOx Generation): The isoxazole ring contains a nitrogen-oxygen bond. Upon combustion, this generates Nitrogen Oxides (NOx). Therefore, disposal must occur in an incinerator equipped with a secondary combustion chamber and scrubbers.

  • Bioactivity Potential: Structurally similar to sulfonamide antibiotics (e.g., sulfamethoxazole), this compound is a pharmacophore. We apply the Precautionary Principle : treat as a bioactive agent to prevent environmental bacterial resistance or aquatic toxicity.

  • Thermal Stability: Isoxazoles are generally stable but can undergo ring cleavage at high temperatures. Controlled incineration ensures complete mineralization.

Pre-Disposal Protocol: Segregation & Packaging

Before removing the chemical from the bench, categorize the waste stream. Improper segregation is the leading cause of rejection by waste management vendors.

Decision Matrix: Waste Categorization
Waste StateMatrix DescriptionClassificationContainer Type
Solid (Pure) Expired powder, synthesis yield, or spill cleanup debris.Non-Halogenated Organic Solid HDPE Wide-Mouth Jar or Amber Glass
Liquid (Solution) Dissolved in MeOH, DMSO, or DCM.Organic Solvent Waste HDPE Carboy (Safety Coated)
Trace Empty vials, contaminated gloves, weigh boats.Solid Hazardous Debris Clear Polyethylene Bag (Double-bagged)

Critical Compatibility Rule:

  • Do NOT mix with Strong Oxidizers: Avoid mixing with concentrated nitric acid or perchlorates. The amide functionality can react exothermically.

  • Halogen Separation: If dissolved in non-halogenated solvents (Methanol, Ethanol), keep separate from halogenated waste (DCM, Chloroform) to reduce disposal costs, unless the compound itself was synthesized using halogenated reagents.

Operational Disposal Workflow

Protocol A: Solid Waste Disposal
  • Personal Protective Equipment (PPE): Nitrile gloves (double gloved recommended), lab coat, and safety goggles. Use a powder respirator (N95) if handling open quantities >1g to prevent inhalation of dust.

  • Container Selection: Use a dedicated wide-mouth HDPE jar. Label it "Hazardous Waste - Solid Organic."

  • Transfer: Transfer the solid carefully to avoid dust generation. Wipe the exterior of the source container with a solvent-dampened wipe and place the wipe into the waste jar.

  • Labeling: Complete the hazardous waste tag.

    • Constituents: "N-(5-methyl-3-isoxazolyl)benzamide (100%)"

    • Hazard Checkbox: Toxic, Irritant.[2][3]

  • Secondary Containment: Place the sealed jar into a clear zip-seal bag to prevent contamination of transport bins.

Protocol B: Liquid Waste (Mother Liquors/Solutions)
  • pH Check: Ensure the solution pH is between 5 and 9. Extreme pH can degrade the container or cause unexpected reactivity.

  • Bulking: Pour into the "Non-Halogenated Organic Solvent" carboy only if the solvent matches (e.g., Acetone, Methanol).

    • Note: If the solvent is Dichloromethane (DCM), use the "Halogenated" carboy.

  • Record Keeping: Log the addition on the carboy’s accumulation log sheet. Enter the full chemical name; do not use abbreviations like "Isox-Benz."

Waste Stream Visualization

The following diagram illustrates the "Cradle-to-Grave" lifecycle for this specific compound, ensuring compliance with RCRA standards.

DisposalWorkflow cluster_decision Critical Decision Point Gen Waste Generation (Benchtop) Seg Segregation (Solid vs Liquid) Gen->Seg Identify State Pack Packaging (HDPE/Glass) Seg->Pack Select Container Label Labeling (Full Chemical Name) Pack->Label Apply Tag Store Satellite Accumulation (Area < 3 Days) Label->Store Secure Cap Trans Vendor Transport (Licensed Hauler) Store->Trans Manifest Sign-off Inc Incineration (Rotary Kiln >1000°C) Trans->Inc Destruction

Figure 1: Cradle-to-Grave disposal workflow ensuring complete mineralization via high-temperature incineration.

Regulatory Compliance & Documentation

Adherence to regulatory standards is not optional.[4][5] This compound falls under the "General Duty Clause" if not specifically listed, requiring employers to protect against recognized hazards.

  • RCRA Classification (USA):

    • While N-(5-methyl-3-isoxazolyl)benzamide is not explicitly P-listed or U-listed, it should be managed as Hazardous Waste .

    • If the waste is ignitable (e.g., in Acetone), assign code D001 .

    • If toxicological data is absent, designate as "Non-Regulated Hazardous Waste" but dispose via RCRA-permitted incineration to minimize liability.

  • European Waste Code (EWC):

    • 16 05 06 * (Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).

Emergency Procedures (Spill Response)

In the event of a spill during the disposal process:

  • Isolate: Evacuate the immediate area (10 ft radius).

  • PPE Up: Don Nitrile gloves, safety goggles, and a lab coat.

  • Contain:

    • Solid: Cover with a damp paper towel to prevent dust dispersion. Scoop into a waste jar.

    • Liquid: Absorb with vermiculite or a universal spill pad.

  • Decontaminate: Clean the surface with a soap and water solution.[5] Do not use bleach (hypochlorite) immediately, as it may react with amine/amide residues.

  • Report: Notify the Environmental Health & Safety (EHS) officer immediately.

References

  • PubChem. Compound Summary: N-(5-methyl-3-isoxazolyl)benzamide. National Library of Medicine. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

  • American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (29 CFR 1910.1200). Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling Benzamide, N-(5-methyl-3-isoxazolyl)-

[1] CAS Number: 13053-85-5 Chemical Class: Isoxazole-substituted Benzamide Application: Pharmaceutical Intermediate / Building Block[1] Executive Summary & Risk Profile From the Desk of the Senior Application Scientist:...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

CAS Number: 13053-85-5 Chemical Class: Isoxazole-substituted Benzamide Application: Pharmaceutical Intermediate / Building Block[1]

Executive Summary & Risk Profile

From the Desk of the Senior Application Scientist:

Handling N-(5-methyl-3-isoxazolyl)benzamide requires a nuanced approach that goes beyond standard "white powder" protocols. As a researcher, you are likely using this as a scaffold for biologically active compounds. While specific toxicological data for this exact intermediate is often sparse in public registries, we must apply the Precautionary Principle based on its structural moieties:

  • The Isoxazole Ring: Historically associated with biological activity (e.g., COX-2 inhibitors, antibiotics).[1] The ring system can be metabolically active and, in some derivatives, unstable under strong basic conditions.

  • The Benzamide Core: Parent benzamides are known to be absorbed through the skin and are suspected mutagens (Muta. 2).[1]

Operational Directive: Treat this compound as a Potent Compound (OEB 3) until specific toxicology proves otherwise. This means containment is the primary control, and PPE is the secondary line of defense.

Hazard Identification (GHS Classification Estimates)

Based on structural analogs (Benzamide and Sulfamethoxazole intermediates):

  • H302: Harmful if swallowed.[1][2][3][4][5]

  • H315/H319: Causes skin and serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1][2]

  • H341: Suspected of causing genetic defects (Conservative assignment due to benzamide substructure).[1][3][4][5]

Personal Protective Equipment (PPE) Matrix

This matrix is designed for laboratory-scale handling (<100g). For pilot-plant scales, a closed-system isolator is required.[1]

Protection ZoneRecommended EquipmentTechnical Rationale & Specifications
Respiratory Primary: Fume Hood (Face velocity 0.5 m/s)Secondary: N95 or P100 RespiratorWhy: Isoxazole intermediates are often fine, electrostatic powders.[1] If weighing outside a hood is unavoidable, a P100 half-mask is mandatory to prevent inhalation of bioactive dust.[1]
Dermal (Hands) Double Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, 5-8 mil)Why: Benzamide derivatives have high skin permeability.[1] Double gloving creates a "breakthrough buffer."Change Frequency: Every 2 hours or immediately upon splash.
Ocular Chemical Splash Goggles (Indirect Venting)Why: Standard safety glasses are insufficient for fine powders that can drift around side shields.[1] Goggles seal the orbital area.[1]
Body Tyvek® Lab Coat (or equivalent non-woven)Why: Cotton coats trap dust in fibers, leading to secondary exposure in common areas.[1] Disposable non-woven fabrics prevent particle retention.[1]
PPE Decision Logic (Visualization)

The following diagram illustrates the decision-making process for selecting controls based on the operation being performed.

PPE_Decision_Tree Start Operation Type Solid_Handling Solid Handling (Weighing/Transfer) Start->Solid_Handling Solution_Handling Solution Handling (Reaction/Workup) Start->Solution_Handling Hood_Check Is Fume Hood Available? Solid_Handling->Hood_Check Splash_Risk Splash/Aerosol Risk? Solution_Handling->Splash_Risk Enhanced_PPE Enhanced PPE: Double Nitrile + Tyvek Sleeves + N95/P100 Respirator Hood_Check->Enhanced_PPE Yes (In Hood) Isolator Requirement: Glovebox / Isolator Hood_Check->Isolator No (Open Bench) Standard_PPE Standard PPE: Nitrile Gloves + Lab Coat + Safety Glasses Enhanced_PPE->Standard_PPE If dissolved Splash_Risk->Standard_PPE Low Risk Goggles Add: Chemical Goggles + Face Shield Splash_Risk->Goggles High Risk

Figure 1: Risk-based decision tree for selecting appropriate engineering controls and PPE.

Operational Protocols: Step-by-Step
A. Weighing & Transfer (Critical Step)

Risk:[1] Static electricity often causes isoxazole powders to "fly," increasing inhalation risk.

  • Preparation: Place an ionizing fan or anti-static gun inside the fume hood 5 minutes prior to weighing.[1]

  • Setup: Line the balance area with a dark-colored, disposable mat (makes white powder spills visible).[1]

  • Transfer: Use a disposable anti-static weighing boat. Do not use spatulas that generate static (like standard polystyrene); use stainless steel or PTFE-coated spatulas.[1]

  • Decontamination: After weighing, wipe the exterior of the container with a solvent-dampened wipe (ethanol/methanol) before removing it from the hood.[1]

B. Reaction Setup

Risk: Exothermic decomposition.[1] Isoxazoles can be sensitive to ring cleavage.[1][6]

  • Solvent Choice: Ensure the solvent (typically DCM, THF, or DMF) is dry.[1]

  • Addition: If reacting with strong nucleophiles or bases, add reagents dropwise at 0°C.

  • Monitoring: Monitor the reaction via TLC or LCMS. Do not heat above 100°C unless thermal stability is confirmed (DSC data), as the N-O bond is thermally labile.

C. Spill Management
  • Isolate: Evacuate the immediate area (3-meter radius).[1]

  • PPE Up: Don double nitrile gloves, goggles, and a P100 respirator.

  • Contain: Cover the powder spill with a damp paper towel (to prevent dust dispersal).[1]

  • Clean: Scoop up the damp material.[1] Wash the surface with 1N HCl (to protonate/solubilize amine byproducts) followed by soap and water.[1]

Workflow Visualization

This diagram outlines the safe lifecycle of the compound within the laboratory.

Safe_Workflow cluster_containment Fume Hood Containment Zone Storage Storage (Dark, <25°C, Inert Gas) Weighing Weighing (Fume Hood + Ionizer) Storage->Weighing Transfer Reaction Reaction (Avoid Strong Base) Weighing->Reaction Solubilization Quench Quench/Workup (Neutralize pH) Reaction->Quench Complete Waste Disposal (High Temp Incineration) Quench->Waste Segregation

Figure 2: Cradle-to-grave workflow emphasizing containment zones.

Disposal & Environmental Stewardship[1][7][8]

Never dispose of N-(5-methyl-3-isoxazolyl)benzamide down the drain.[1] The isoxazole ring is stable in aquatic environments and can be ecotoxic.

  • Solid Waste: Collect in a dedicated "Hazardous Organic Solid" drum.[1] Label clearly with "Suspected Mutagen."[1][3]

  • Liquid Waste: Segregate into "Non-Halogenated" or "Halogenated" solvent waste streams depending on the reaction solvent.[1]

  • Destruction Method: High-temperature incineration (>1000°C) is the only validated method to ensure complete destruction of the isoxazole ring.[1]

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2331, Benzamide.[1] Retrieved from [Link][1]

  • Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 29 CFR 1910.1450 (Occupational exposure to hazardous chemicals in laboratories).[1] Retrieved from [Link][1]

  • European Chemicals Agency (ECHA). C&L Inventory: Benzamide Classification.[1] Retrieved from [Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.